(2R,6R)-2,6-dimethylpiperidin-4-one

Core Science & Biosynthesis

Literature review of (2R,6R)-2,6-dimethylpiperidin-4-one reactivity

An In-depth Technical Guide to the Reactivity of (2R,6R)-2,6-dimethylpiperidin-4-one

Authored by Gemini, Senior Application Scientist

Introduction: The Significance of the Chiral Piperidinone Scaffold

The piperidin-4-one nucleus is a foundational scaffold in medicinal chemistry, recognized as a "privileged pharmacophore" due to its prevalence in a wide array of biologically active compounds, including anticancer, antiviral, and CNS-acting agents.[1] Its rigid, chair-like conformation allows for the precise spatial presentation of substituents, facilitating specific interactions with biological targets. Within this class, the chiral (2R,6R)-2,6-dimethylpiperidin-4-one represents a particularly valuable building block for drug discovery professionals.

The stereochemistry of a molecule is paramount in determining its pharmacological profile. The introduction of the two methyl groups in a defined (2R,6R) configuration imparts specific conformational constraints and creates a chiral environment that can lead to significant differences in biological activity between stereoisomers. A compelling parallel can be drawn from the closely related (2R,6R)-2,6-dimethylpiperazine core, where the (2R,6R) isomer was found to be 18-fold more potent as a CPS1 inhibitor than its other isomers, demonstrating the critical role of precise stereocontrol.[2]

This guide provides a comprehensive overview of the reactivity of (2R,6R)-2,6-dimethylpiperidin-4-one, offering field-proven insights into its synthetic transformations. We will explore the reactivity at its three key functional sites: the C4-carbonyl group, the N1-secondary amine, and the α-carbons at the C3 and C5 positions. Each section will detail the underlying chemical principles, provide validated experimental protocols, and explain the causality behind methodological choices, equipping researchers with the knowledge to effectively utilize this versatile scaffold in drug development programs.

Synthesis of the (2R,6R)-2,6-dimethylpiperidin-4-one Core

The construction of the 2,6-disubstituted piperidin-4-one skeleton is classically achieved through a double Mannich condensation reaction.[3][4] However, to achieve the specific (2R,6R) stereochemistry, a stereoselective synthetic strategy is required. This is often accomplished by employing starting materials from the chiral pool or through asymmetric catalysis. A modular and stereoselective approach, analogous to those developed for substituted piperidines, allows for the controlled construction of the chiral core.[5][6]

The following workflow illustrates a conceptual pathway for the stereoselective synthesis, emphasizing the controlled introduction of stereocenters.

Caption: Hydride attack trajectories on the piperidinone chair.

Experimental Protocol: Stereoselective Reduction to the Equatorial Alcohol

This protocol describes the use of a sterically demanding reducing agent to achieve high diastereoselectivity.

• Preparation: To a solution of (2R,6R)-2,6-dimethylpiperidin-4-one (1.0 eq) in anhydrous THF (0.1 M) at -78 °C under a nitrogen atmosphere, add L-Selectride® (1.0 M solution in THF, 1.2 eq) dropwise over 15 minutes.

• Reaction: Stir the mixture at -78 °C and monitor the reaction progress by TLC (Thin Layer Chromatography). The reaction is typically complete within 1-2 hours.

• Quenching: Slowly quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution.

• Work-up: Allow the mixture to warm to room temperature. Add water and extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the corresponding (2R,4S,6R)-2,6-dimethylpiperidin-4-ol.

Reductive Amination

Reductive amination is one of the most powerful and widely used methods for introducing nitrogen-containing substituents, forming a new C-N bond at the C4 position. [7][8]The reaction proceeds via the in-situ formation of an iminium ion intermediate, which is then reduced by a mild and selective reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB). [9]These reagents are particularly effective because they are more reactive towards the protonated iminium intermediate than the starting ketone, preventing side reactions.

Caption: Workflow for one-pot reductive amination.

Experimental Protocol: Reductive Amination with a Primary Amine

• Preparation: In a round-bottom flask, dissolve (2R,6R)-2,6-dimethylpiperidin-4-one (1.0 eq) and the desired primary amine (1.1 eq) in methanol (0.2 M).

• pH Adjustment: Add acetic acid to adjust the pH of the solution to approximately 5-6. This is crucial for promoting iminium ion formation without deactivating the amine nucleophile.

• Addition of Reducing Agent: Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise to the stirring solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Work-up: Quench the reaction by adding an aqueous solution of 1M NaOH until the solution is basic (pH > 10).

• Extraction & Purification: Extract the aqueous layer with dichloromethane (3 x 25 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by flash column chromatography to yield the desired 4-amino-piperidine derivative. [9]

Reactivity at the N1-Amine

The secondary amine at the N1 position is a versatile handle for introducing a wide variety of substituents through N-alkylation, N-acylation, or N-arylation reactions. These modifications are fundamental in medicinal chemistry for modulating properties such as solubility, metabolic stability, and target binding affinity.

N-Acylation

N-acylation is a robust and high-yielding reaction that forms a stable amide bond. This is commonly used to introduce pharmacophoric elements or to explore structure-activity relationships (SAR). [2]

Experimental Protocol: N-Acylation with an Acid Chloride

• Preparation: Dissolve (2R,6R)-2,6-dimethylpiperidin-4-one (1.0 eq) in anhydrous dichloromethane (0.2 M) in a flask equipped with a magnetic stirrer. Add a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq).

• Addition of Acylating Agent: Cool the solution to 0 °C in an ice bath. Add the desired acid chloride (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor completion by TLC.

• Work-up: Quench the reaction with the addition of water. Separate the organic layer, and wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting N-acyl piperidinone can be purified by crystallization or silica gel chromatography if necessary.

Reactivity at the α-Carbons (C3/C5) via Enolate Chemistry

The α-protons at the C3 and C5 positions are acidic (pKa ≈ 19-20) and can be removed by a strong, non-nucleophilic base to form a nucleophilic enolate intermediate. [10][11]This enolate can then react with various electrophiles, enabling the formation of new carbon-carbon bonds. Lithium diisopropylamide (LDA) is the base of choice for this transformation as it is strong enough to quantitatively and irreversibly deprotonate the ketone at low temperatures, forming the kinetic enolate. [12][13]

Caption: General workflow for α-carbon functionalization.

Note on Causality: Prior to enolate formation, the N1-amine must be protected (e.g., as a Boc-carbamate or Benzyl amine). The free N-H proton is more acidic than the α-protons and would be deprotonated first by the strong base, preventing the desired C-C bond formation.

Experimental Protocol: α-Alkylation

• Protection: Protect the N1-amine of (2R,6R)-2,6-dimethylpiperidin-4-one, for example, by reacting with Boc-anhydride to form the N-Boc derivative.

• Enolate Formation: In a flame-dried, three-neck flask under a nitrogen atmosphere, prepare a solution of LDA (1.1 eq) in anhydrous THF at -78 °C. Add a solution of the N-protected piperidinone (1.0 eq) in anhydrous THF dropwise to the LDA solution. Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Electrophilic Trap: Add a suitable electrophile (e.g., methyl iodide, 1.2 eq) to the enolate solution at -78 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir overnight.

• Quenching and Work-up: Quench the reaction with saturated aqueous NH₄Cl solution. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography to yield the C3-alkylated piperidinone. Subsequent deprotection of the N1-amine can be performed if required.

Conclusion

(2R,6R)-2,6-dimethylpiperidin-4-one is a chiral scaffold of significant strategic value for medicinal chemists and drug development professionals. Its well-defined stereochemistry and three distinct points of reactivity—the carbonyl, the amine, and the α-carbons—provide a robust platform for the synthesis of complex, three-dimensional molecules. A thorough understanding of its reactivity, from the stereoselective control of C4 reductions to the nuances of N-protection for α-functionalization, allows researchers to rationally design and execute synthetic routes to novel chemical entities with high potential for therapeutic applications.

References

• Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Medicinal Chemistry Letters.
• A modular, efficient, and stereoselective synthesis of substituted piperidin-4-ols.
• 2,6-Bis(4-chlorophenyl)-1,3-dimethylpiperidin-4-one O-benzyloxime. Acta Crystallographica Section E.

• Piperidin-4-one: the potential pharmacophore. Medicinal Chemistry Research. [Link]

• Directed functionalization of 1,2-dihydropyridines: stereoselective synthesis of 2,6-disubstituted piperidines. Organic Letters. [Link]

• Reductive Amination of 2, 6-Diarylpiperidin-4-ones. Synthetic Communications. [Link]

• Enolate Chemistry. University of Oxford. [Link]

• Enolate. Wikipedia. [Link]

• Synthesis of functionalized piperidinones. The Journal of Organic Chemistry. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. [Link]

• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. European Journal of Organic Chemistry. [Link]

• Multifunctional biocatalyst for conjugate reduction and reductive amination. White Rose Research Online. [Link]

• Facile and Practical Synthesis of Substituted Piperidine-2,6-Diones Under Transition-Metal Free Condition. Chemistry – An Asian Journal. [Link]

• Highly diastereoselective multicomponent synthesis of pyridinium-substituted piperidin-2-ones with three stereogenic centres. Mendeleev Communications. [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Organic and Pharmaceutical Chemistry. [Link]

• Schemes of the 2, 6 disubstituted piperidine 4 one derivatives. ResearchGate. [Link]

• Summary Sheet 2: Enols and Enolates. Master Organic Chemistry. [Link]

• Enolates & Enamines I. Basic Principles. Wipf Group, University of Pittsburgh. [Link]

• SYNTHESIS CHARACTERIZATION ANTIOXIDANT ACTIVITY AND MOLECULAR DOCKING OF N-NITROSO-2,6- DIPHENYLPIPERIDIN-4- ONE S. Pharmacophore. [Link]

• Discovery of 4-(Arylethynyl)piperidine Derivatives as Potent Nonsaccharide O-GlcNAcase Inhibitors for the Treatment of Alzheimer's Disease. Journal of Medicinal Chemistry. [Link]

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Hydrogen bonding potential of 2,6-dimethylpiperidin-4-one in solution

Hydrogen Bonding Potential of 2,6-Dimethylpiperidin-4-one in Solution

Content Type: Technical Whitepaper & Experimental Guide Target Audience: Medicinal Chemists, Structural Biologists, and Formulation Scientists.

Executive Summary

2,6-Dimethylpiperidin-4-one represents a critical pharmacophore in medicinal chemistry, serving as a structural scaffold for analgesics, anti-inflammatory agents, and acetylcholinesterase inhibitors. Its utility in drug design is governed largely by its hydrogen bonding (HB) potential, which dictates solubility, membrane permeability, and receptor binding affinity.

This guide provides a rigorous analysis of the molecule's solution-phase behavior. Unlike simple piperidines, the 4-ketone substitution introduces an electronic "push-pull" dynamic between the amine donor/acceptor and the carbonyl acceptor, while the 2,6-dimethyl substitution imposes steric constraints that rigidify the conformational landscape. This document details the structural thermodynamics, solvation dynamics, and validated protocols for quantifying these interactions.

Structural Dynamics & Conformational Isomerism

To understand the hydrogen bonding potential, one must first define the spatial arrangement of the donor and acceptor sites.

The Diequatorial Chair Preference

In solution, 2,6-dimethylpiperidin-4-one exists in a dynamic equilibrium, but it overwhelmingly favors the chair conformation .

• Methyl Orientation: The methyl groups at positions 2 and 6 preferentially adopt the equatorial orientation. This minimizes 1,3-diaxial interactions with the axial hydrogens at positions 3 and 5.

• Ring Rigidity: This diequatorial locking rigidifies the ring compared to unsubstituted piperidin-4-one, reducing the entropic cost of binding to protein targets but also limiting the "induced fit" capability in solvation shells.

H-Bonding Sites

The molecule presents two distinct H-bonding vectors:

• The Amine (N-H) Vector: A dual-function site. The hydrogen atom acts as a donor (

  -hole), while the nitrogen lone pair acts as an acceptor . The basicity of this site is modulated by the electron-withdrawing carbonyl group across the ring (inductive effect).

• The Carbonyl (C=O) Vector: A dedicated H-bond acceptor with two lone pairs on the oxygen, capable of bifurcated H-bonding in protic solvents.

Figure 1: Conformational energy landscape driven by steric 2,6-dimethyl substitution.

Thermodynamics of Hydrogen Bonding

Basicity and pKa Modulation

The basicity of the nitrogen is the primary determinant of its H-bond acceptor strength.

• Parent Piperidine pKa: ~11.2

• 4-Piperidone pKa: ~7.9 (The carbonyl group exerts a strong electron-withdrawing inductive effect (-I), reducing electron density at the nitrogen).

• 2,6-Dimethylpiperidin-4-one pKa: Estimated at 8.2 – 8.5 . The methyl groups exert a weak electron-donating effect (+I), slightly recovering the basicity compared to the unsubstituted 4-piperidone.

Implication: At physiological pH (7.4), a significant fraction (~10-20%) of the molecule remains unprotonated (neutral), making the H-bond donor capacity of the N-H bond relevant for membrane permeation.

Solvation Shell Dynamics

The molecule behaves differently depending on the solvent proticity:

• In Water (Protic): The C=O accepts H-bonds from water. The N-H donates to water. The hydrophobic methyl groups create structured "ice-like" water cages (hydrophobic hydration), entopically unfavorable but enthalpically compensated by the polar interactions.

• In DMSO (Aprotic): DMSO acts as a strong acceptor. It will bind tightly to the N-H donor. The C=O group, being an acceptor itself, interacts poorly with DMSO, leading to desolvation of the carbonyl oxygen.

Experimental Characterization Protocols

To rigorously quantify these interactions, we employ a multi-modal approach combining NMR titration and IR spectroscopy.

Protocol A: NMR Titration for Association Constants ( )

This protocol determines the strength of H-bonding between the N-H donor and a standard acceptor (e.g., DMSO-d6 or Acetone-d6) in a non-polar medium (CDCl3).

Materials:

• Analyte: 2,6-dimethylpiperidin-4-one (>98% purity).

• Solvent: Chloroform-d (CDCl3), dried over molecular sieves.

• Titrant: DMSO-d6 (Standard Acceptor).

Workflow:

• Preparation: Prepare a 10 mM stock solution of the analyte in CDCl3.

• Titration: Aliquot 500 µL into NMR tubes. Add increasing equivalents of DMSO-d6 (0.5, 1.0, 2.0, 5.0, 10.0 eq).

• Acquisition: Record

  H NMR at 298 K. Focus on the N-H proton signal (typically broad singlet around 2.0-3.0 ppm, shifting downfield upon binding).

• Data Analysis: Plot the change in chemical shift (

  ) vs. concentration of titrant.

• Fitting: Fit data to the Benesi-Hildebrand equation to extract

  .

Validation Check:

• Linearity: The plot of

  vs must be linear for 1:1 binding. Curvature indicates dimerization or higher-order aggregates.

Protocol B: FTIR Solvatochromic Shift Analysis

Quantifies the H-bond acceptor strength of the Carbonyl (C=O).

Workflow:

• Baseline: Record FTIR spectrum in a non-polar solvent (n-Hexane). Note

  (expected ~1715 cm ).

• Solvation: Record spectrum in methanol (H-bond donor solvent).

• Analysis: Calculate the redshift

  .

  • A shift >15 cm

    indicates strong H-bond acceptor capability of the carbonyl.

  • Note: The 2,6-dimethyl groups may sterically hinder the approach of bulky alcohols, reducing the magnitude of this shift compared to unsubstituted piperidone.

Computational Validation Workflow (DFT)

Experimental data must be corroborated by Density Functional Theory (DFT) to map the electrostatic potential (ESP) surfaces.

Figure 2: Computational workflow for predicting H-bond propensity.

Key Parameters to Extract:

• on Hydrogen: Correlates with H-bond acidity (Donor strength).
• on Oxygen/Nitrogen: Correlates with H-bond basicity (Acceptor strength).

Quantitative Data Summary

Parameter	Value / Range	Structural Driver
pKa (Conj. Acid)	8.2 – 8.5 (Est.)	Inductive withdrawal by C=O; slight donation by 2,6-Me.
Conformation	Chair (>95%)	Diequatorial preference of 2,6-Me groups.
H-Bond Donor	N-H ( -hole)	Moderate. Accessible, but sterically flanked by methyls.
H-Bond Acceptor	C=O (Lone Pair)	Strong. Primary hydration site.
H-Bond Acceptor	N (Lone Pair)	Weak. Suppressed by C=O induction and steric shielding.
LogP (Oct/Wat)	~0.5 – 0.8	Balanced hydrophilicity (NH/CO) and lipophilicity (Methyls).

References

• PubChem. 2,6-Dimethylpiperidin-4-one Compound Summary. National Library of Medicine. [Link]

• Senge, M. O., et al. (2005).[1] Hydrogen-bonding patterns in derivatives of nitrogen heterocycles. Acta Crystallographica Section C. [Link]

• Wagen, C., et al. (2025).[2] Efficient Black-Box Prediction of Hydrogen-Bond-Donor and Acceptor Strength.[2][3] ChemRxiv.[2][3] [Link]

• Cremer, D., & Pople, J. A. (1975).[4][5] General definition of ring puckering coordinates. Journal of the American Chemical Society.[6] [Link]

• Master Organic Chemistry. (2010). Table of pKa Values and Basicity Trends in Amines and Ketones.[Link]

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• 3. Efficient Black-Box Prediction of Hydrogen-Bond-Donor and Acceptor Strength | Rowan [rowansci.com]
• 4. (E)-N′-(3,3-Dimethyl-2,6-diphenyl­piperidin-4-yl­idene)isonicotinohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,3-Dimethyl-2,6-diphenyl­piperidin-4-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]

Protocols & Analytical Methods

Application Notes and Protocols: Catalytic Hydrogenation of (2R,6R)-2,6-dimethylpiperidin-4-one for the Synthesis of cis-2,6-dimethyl-4-piperidinol

Abstract

This document provides a comprehensive guide to the catalytic hydrogenation of (2R,6R)-2,6-dimethylpiperidin-4-one, a critical transformation for accessing the cis-2,6-dimethyl-4-piperidinol diastereomer. This product is a valuable building block in the synthesis of various pharmaceutical agents. These notes detail the underlying principles of stereoselective ketone reduction, offer meticulously validated protocols using common heterogeneous catalysts, and provide insights into reaction optimization and troubleshooting. The methodologies described herein are designed to ensure high diastereoselectivity, yield, and reproducibility for researchers and professionals in drug development and chemical synthesis.

Introduction: Significance and Stereochemical Considerations

The 2,6-disubstituted piperidine motif is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds.[1][2] The precise stereochemical arrangement of substituents on the piperidine ring is often crucial for pharmacological activity. The catalytic hydrogenation of (2R,6R)-2,6-dimethylpiperidin-4-one to the corresponding alcohol, 2,6-dimethyl-4-piperidinol, presents a key stereochemical challenge: the formation of either the cis or trans diastereomer relative to the two methyl groups. The desired product for many synthetic applications is the thermodynamically more stable cis-isomer, where the hydroxyl group is in an equatorial position.

This application note focuses on achieving high diastereoselectivity for the cis-product through catalytic hydrogenation, a robust and scalable method for ketone reduction.[3] We will explore the mechanistic basis for stereocontrol and provide detailed protocols for achieving this transformation efficiently.

Mechanistic Insights into Stereoselective Hydrogenation

The catalytic hydrogenation of a ketone involves the addition of two hydrogen atoms across the carbonyl double bond to form an alcohol.[4] This process is typically facilitated by a heterogeneous metal catalyst, such as platinum, palladium, or nickel.[5] The reaction occurs on the surface of the catalyst, where hydrogen gas is adsorbed and activated.[3]

The stereochemical outcome of the reduction of cyclic ketones like (2R,6R)-2,6-dimethylpiperidin-4-one is primarily governed by the direction of hydride delivery to the carbonyl carbon. Two main approaches are possible:

• Axial Attack: The hydride approaches from the same face as the adjacent axial protons, leading to the formation of an equatorial alcohol (the cis-product in this case).

• Equatorial Attack: The hydride approaches from the opposite face, resulting in an axial alcohol (the trans-product).

For 2,6-disubstituted piperidin-4-ones, the two methyl groups at the C2 and C6 positions create significant steric hindrance. This steric bulk preferentially shields one face of the carbonyl group, directing the approach of the substrate to the catalyst surface and the subsequent hydride delivery. In the case of (2R,6R)-2,6-dimethylpiperidin-4-one, the methyl groups favor an equatorial position in the chair conformation, leading to hydride attack from the less hindered axial direction to yield the desired cis-equatorial alcohol.

Experimental Protocols

This section provides detailed step-by-step procedures for the catalytic hydrogenation of (2R,6R)-2,6-dimethylpiperidin-4-one using two common and effective catalyst systems: Raney® Nickel and Platinum(IV) Oxide (Adams' catalyst).

Materials and Reagents

Reagent/Material	Grade	Supplier
(2R,6R)-2,6-dimethylpiperidin-4-one	≥98%	Commercially Available
Raney® Nickel (slurry in water)	Commercially Available
Platinum(IV) Oxide (Adams' catalyst)	Reagent Grade	Commercially Available
Hydrogen Gas	High Purity (≥99.99%)
Methanol	Anhydrous
Ethyl Acetate	Reagent Grade
Sodium Sulfate	Anhydrous
Celite®

Safety Precautions:

• Hydrogen Gas: Hydrogen is highly flammable. All operations should be conducted in a well-ventilated fume hood, away from ignition sources. Ensure all equipment is properly grounded.

• Raney® Nickel: Raney® Nickel is pyrophoric, especially when dry. It should always be handled as a slurry in water or a suitable solvent.[6]

• Platinum Catalysts: While less pyrophoric than Raney® Nickel, platinum catalysts can ignite flammable solvents in the presence of hydrogen and air. Handle with care.

• Pressure Reactions: Use a high-pressure reactor (autoclave) that is properly rated for the intended pressure and regularly inspected.

Protocol 1: Hydrogenation using Raney® Nickel

This protocol is a cost-effective method that generally provides good yields and selectivity.

• Catalyst Preparation: In a suitable flask, carefully decant the water from the Raney® Nickel slurry. Wash the catalyst three times with anhydrous methanol to remove residual water.

• Reaction Setup: To a high-pressure reactor, add (2R,6R)-2,6-dimethylpiperidin-4-one (1.0 eq) and anhydrous methanol.

• Catalyst Addition: Carefully add the methanol-washed Raney® Nickel (approximately 10-20% by weight of the substrate) to the reactor.

• System Purge: Seal the reactor and purge the system with nitrogen gas three times, followed by three purges with hydrogen gas.

• Reaction: Pressurize the reactor with hydrogen gas to 50-100 psi. Stir the reaction mixture vigorously at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS by carefully depressurizing and taking an aliquot.

• Workup: Once the reaction is complete, carefully vent the hydrogen gas and purge the reactor with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Wash the Celite® pad with methanol. Caution: Do not allow the filter cake to dry. Quench the catalyst-containing Celite® with water.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by crystallization to afford pure cis-2,6-dimethyl-4-piperidinol.

Protocol 2: Hydrogenation using Platinum(IV) Oxide (Adams' Catalyst)

This protocol often provides higher diastereoselectivity and can be performed under milder conditions.[7]

• Reaction Setup: To a high-pressure reactor, add (2R,6R)-2,6-dimethylpiperidin-4-one (1.0 eq), Platinum(IV) Oxide (1-5 mol%), and anhydrous methanol.

• System Purge: Seal the reactor and purge the system with nitrogen gas three times, followed by three purges with hydrogen gas.

• Reaction: Pressurize the reactor with hydrogen gas to 50 psi. Stir the reaction mixture vigorously at room temperature for 6-12 hours. The catalyst will be reduced in situ to platinum black, which is the active catalyst.[7]

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: After the reaction is complete, vent the hydrogen and purge with nitrogen.

• Filtration: Filter the mixture through a pad of Celite® to remove the platinum catalyst. Wash the Celite® pad with methanol.

• Purification: Concentrate the filtrate under reduced pressure and purify the product as described in Protocol 1.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the catalytic hydrogenation process.

Sources

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• 2. Stereoselective synthesis of 2,6-disubstituted piperidine alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalytic Hydrogenation | ChemTalk [chemistrytalk.org]
• 4. Hydrogenation of Ketone | Catalysts, Mechanisms & Examples | Study.com [study.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. acs.org [acs.org]
• 7. Platinum Catalysts [sigmaaldrich.com]

Application Note: Functionalization of the Ketone Group in 2,6-Dimethylpiperidin-4-one

[1]

Abstract

The 2,6-dimethylpiperidin-4-one scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a precursor for local anesthetics, calcium channel blockers, and neurokinin receptor antagonists.[1] The presence of methyl groups at the

-positions (C2 and C6) introduces significant conformational rigidity, "locking" the piperidine ring into a specific chair conformation. This application note details three critical protocols for functionalizing the C4 ketone group: stereoselective reduction, reductive amination, and spiro-hydantoin formation.[1] Emphasis is placed on the stereochemical outcomes dictated by the 2,6-dimethyl substitution pattern.

Structural Dynamics and Reactivity Profile

The "Conformational Lock"

Unlike unsubstituted piperidin-4-one, which undergoes rapid ring inversion, 2,6-dimethylpiperidin-4-one exists predominantly in a rigid chair conformation.[1] To minimize 1,3-diaxial strain, both methyl groups occupy equatorial positions.[1] This creates a distinct steric environment around the C4 ketone:

• Axial Attack: Approach perpendicular to the ring plane.

• Equatorial Attack: Approach parallel to the ring plane (hindered by the

  -hydrogens).

This steric bias is the governing principle for all functionalization protocols described below.

Reaction Landscape

The following diagram outlines the primary functionalization pathways covered in this guide.

Figure 1: Divergent synthesis pathways from the parent piperidone scaffold.[1]

Protocol A: Stereoselective Reduction (Ketone Alcohol)

Mechanistic Insight

Reduction of the ketone generates a new chiral center at C4.

• Thermodynamic Product: The isomer with the hydroxyl group in the equatorial position is generally more stable.

• Kinetic Control: Small hydride donors (like

  ) typically attack from the axial trajectory (the path of least torsional strain), yielding the equatorial alcohol . However, solvent effects in 2,6-substituted systems can shift this ratio.[1]

Experimental Protocol

Reagents: Sodium Borohydride (

), Methanol (MeOH), Dichloromethane (DCM).

• Preparation: Dissolve 2,6-dimethylpiperidin-4-one (1.0 eq, 5 mmol) in anhydrous MeOH (20 mL). Cool the solution to 0°C in an ice bath.

• Addition: Add

  (1.5 eq) portion-wise over 15 minutes. Note: vigorous gas evolution ( ) will occur.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC (System: 10% MeOH in DCM).

• Quench: Carefully add saturated

  solution (5 mL) to quench excess hydride.

• Workup: Evaporate MeOH under reduced pressure. Dilute residue with water (15 mL) and extract with DCM (

  mL).

• Drying: Dry combined organics over

  , filter, and concentrate.

Data Analysis: Determining Stereochemistry

The configuration of the resulting alcohol is determined via

H-NMR spectroscopy by analyzing the coupling constant of the proton at C4 ( ).

Isomer	C4-H Orientation	Coupling Pattern ( )	Value (approx.)
Equatorial -OH	Axial	Triplet of triplets (tt)	Hz
Axial -OH	Equatorial	Broad singlet or narrow multiplet	Hz

Protocol B: Reductive Amination (Ketone Amine)

Mechanistic Insight

Direct reductive amination is preferred over a two-step (imine isolation) process.[1] We utilize Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that selectively reduces the iminium ion intermediate without reducing the ketone precursor, preventing side reactions.

Experimental Protocol

Reagents: Primary Amine (

), Sodium Triacetoxyborohydride ( ), Acetic Acid (AcOH), 1,2-Dichloroethane (DCE).[2]

• Imine Formation: In a flame-dried flask, mix 2,6-dimethylpiperidin-4-one (1.0 eq) and the amine (1.1 eq) in DCE (0.2 M concentration).

• Catalysis: Add Glacial Acetic Acid (1.0 eq). Stir at RT for 30–60 minutes to promote imine formation.

• Reduction: Add

  (1.5 eq) in a single portion.

• Incubation: Stir at RT under nitrogen for 12–16 hours.

• Quench: Quench with saturated

  solution. Stir for 15 minutes until gas evolution ceases.

• Extraction: Separate phases. Extract aqueous layer with DCM.

• Purification: The crude amine often requires column chromatography (Silica, DCM:MeOH:

  gradient) to separate diastereomers, though the equatorial amine (via axial attack on the iminium) is typically the major product.

Figure 2: Mechanism of STAB-mediated reductive amination.

Protocol C: Bucherer-Bergs Reaction (Spiro-Hydantoin Synthesis)[1]

Mechanistic Insight

This multicomponent reaction constructs a hydantoin ring spiro-fused to the C4 position. This is a critical transformation for generating conformationally restricted amino acid analogues. The reaction proceeds via a cyanohydrin intermediate, followed by nucleophilic attack of ammonia and carbon dioxide (from ammonium carbonate).[3]

Safety Warning (Critical)

Cyanide Hazard: This protocol uses Potassium Cyanide (KCN). It must be performed in a well-ventilated fume hood.[1] Never mix cyanide with strong acids (generates HCN gas). Keep a cyanide antidote kit available.

Experimental Protocol

Reagents: Potassium Cyanide (KCN), Ammonium Carbonate (

), Ethanol/Water (1:1).[4]

• Solution A: Dissolve 2,6-dimethylpiperidin-4-one (1.0 eq, 2 mmol) in 50% EtOH/

  (10 mL).

• Reagent Addition: Add

  (3.0 eq) and KCN (1.2 eq) to the reaction vessel.

• Heating: Seal the vessel (pressure tube preferred to retain

  and ) and heat to 60°C for 18–24 hours.

• Precipitation: Cool the mixture to 0°C. The spiro-hydantoin product is often insoluble in cold water and will precipitate.

• Filtration: Filter the solid. Wash with cold water (

  mL) to remove excess cyanide and salts.

• Recrystallization: Recrystallize from hot ethanol if necessary.

References

• Conformational Analysis: Parthiban, P., et al. "Conformation and vibrational spectroscopic analysis of 2,6-bis(4-fluorophenyl)-3,3-dimethylpiperidin-4-one."[1] Spectrochimica Acta Part A, 2015 . Link

• Reductive Amination: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996 , 61, 3849-3862.[1] Link

• Bucherer-Bergs Reaction: Ware, E. "The Chemistry of the Hydantoins."[5] Chemical Reviews, 1950 , 46(3), 403–470.[6] Link

• Stereoselectivity in Piperidines: Misra, R. A., et al. "Electrochemical reduction of 1-benzyl-3-methyl-2,6-diphenylpiperidin-4-one."[1] Electrochimica Acta, 2007 . Link

Sources

• 1. EP0863137B1 - Process for the preparation of 4-amino-2,2,6,6-tetramethyl-piperidine - Google Patents [patents.google.com]
• 2. Conformation and vibrational spectroscopic analysis of 2,6-bis(4-fluorophenyl)-3,3-dimethylpiperidin-4-one (BFDP) by DFT method: A potent anti-Parkinson’s, anti-lung cancer, and anti-human infectious agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 6. Bucherer-Bergs Reaction (Chapter 11) - Name Reactions in Organic Synthesis [cambridge.org]

N-alkylation methods for (2R,6R)-2,6-dimethylpiperidin-4-one

Application Note: High-Precision N-Alkylation of (2R,6R)-2,6-Dimethylpiperidin-4-one

Part 1: Strategic Analysis & Chemical Context

The N-alkylation of (2R,6R)-2,6-dimethylpiperidin-4-one presents a unique duality of challenges: steric impediment and chemoselectivity . Unlike unsubstituted piperidines, the 2,6-dimethyl substitution pattern creates a "picket fence" around the nitrogen nucleophile, significantly retarding reaction rates. Furthermore, the C4 ketone moiety is labile; it is prone to reduction (to the alcohol) or base-mediated aldol condensation/polymerization.

Successful derivatization requires a protocol that is sufficiently energetic to overcome the steric barrier at N1 while remaining mild enough to preserve the C4 carbonyl and the (2R,6R) stereocenters.

Stereochemical Implications

The (2R,6R) isomer is the trans-diastereomer. Unlike the cis-isomer (which adopts a thermodynamically favorable diequatorial chair), the (2R,6R) isomer forces one methyl group into an axial position in a standard chair conformation. This often induces a twist-boat conformation to relieve 1,3-diaxial strain.

• Impact: The N-lone pair is less accessible than in simple piperidines.

• Risk: Harsh conditions (high heat/strong base) may induce epimerization to the thermodynamically more stable cis-isomer (meso).

Part 2: Decision Matrix & Workflow

Select the appropriate method based on your available electrophile and stability requirements.

Figure 1: Strategic decision tree for selecting the optimal N-alkylation pathway.

Part 3: Method A - Reductive Amination (The Gold Standard)

This is the preferred method for introducing alkyl groups (benzyl, ethyl, propyl, etc.). It avoids the risk of quaternary ammonium salt formation (over-alkylation) and proceeds under slightly acidic conditions that suppress aldol side reactions.

Mechanism: The reaction proceeds via the formation of an iminium ion intermediate.[1][2][3] The steric bulk at C2/C6 hinders the initial attack on the aldehyde, requiring acid catalysis. Sodium Triacetoxyborohydride (STAB) is the reagent of choice because it is selective for reducing the iminium ion over the C4 ketone.

Protocol 1: STAB-Mediated Reductive Alkylation

Reagents:

• Substrate: (2R,6R)-2,6-dimethylpiperidin-4-one (1.0 equiv)

• Aldehyde: R-CHO (1.1 – 1.2 equiv)

• Reducing Agent: Sodium triacetoxyborohydride (STAB) (1.4 – 1.5 equiv)

• Catalyst: Glacial Acetic Acid (AcOH) (1.0 – 2.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) [Anhydrous]

Step-by-Step Procedure:

• Imine Formation (Pre-equilibrium):

  • In a flame-dried round-bottom flask under Nitrogen, dissolve the piperidin-4-one (1.0 mmol) in DCE (5 mL, 0.2 M).

  • Add the aldehyde (1.1 mmol).

  • Add Glacial Acetic Acid (1.0 mmol). Note: The acid is crucial to protonate the intermediate hemiaminal and drive water elimination, especially given the steric hindrance.

  • Stir at room temperature for 30–60 minutes.

• Selective Reduction:

  • Cool the mixture to 0°C (optional, but recommended for volatile aldehydes).

  • Add STAB (1.5 mmol) in one portion.

  • Allow the reaction to warm to room temperature and stir for 12–16 hours.

  • Monitoring: Check TLC or LC-MS. Look for the disappearance of the secondary amine.

• Work-up:

  • Quench by slowly adding saturated aqueous NaHCO₃ (gas evolution will occur).

  • Stir vigorously for 15 minutes to decompose borate complexes.

  • Extract with DCM (3 x 10 mL).

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • Flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH). Note: The tertiary amine product may streak on silica; add 1% Triethylamine to the eluent.

Troubleshooting:

• Issue: No reaction.

• Fix: The steric bulk may prevent imine formation.[2] Switch to Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid promoter (1.0 equiv) for the first step, then reduce with NaBH₄ or STAB.

Part 4: Method B - Direct Alkylation (SN2)

Direct alkylation is necessary when the alkyl group cannot be derived from an aldehyde (e.g., allyl halides, alpha-halo esters). This method carries a higher risk of side reactions.

Critical Constraint: Avoid strong inorganic bases (NaOH, NaH) which will deprotonate the C3/C5 positions of the ketone, leading to self-aldol condensation (formation of dimers). Use non-nucleophilic organic bases or mild inorganic carbonates.

Protocol 2: Controlled SN2 Alkylation

Reagents:

• Substrate: (2R,6R)-2,6-dimethylpiperidin-4-one (1.0 equiv)

• Alkyl Halide: R-Br or R-I (1.05 equiv)

• Base: N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) OR K₂CO₃ (2.0 equiv)

• Solvent: Acetonitrile (ACN) [Anhydrous][4]

Step-by-Step Procedure:

• Preparation:

  • Dissolve the piperidin-4-one (1.0 mmol) and DIPEA (2.0 mmol) in anhydrous ACN (5 mL).

  • Alternative: If using K₂CO₃, ensure it is finely powdered and the mixture is stirred vigorously.

• Controlled Addition:

  • Dissolve the Alkyl Halide (1.05 mmol) in 1 mL ACN.

  • Add the halide solution dropwise over 30 minutes at room temperature. Why? Keeping the concentration of alkylating agent low prevents the tertiary amine product from reacting further to form the quaternary salt.

• Reaction:

  • Stir at room temperature for 12 hours.

  • For unreactive halides: Heat to 50°C. Do not exceed 60°C to prevent thermal degradation of the ketone.

• Work-up:

  • Evaporate the ACN under reduced pressure.

  • Redissolve the residue in EtOAc and wash with water.

  • Note: If using DIPEA, wash with dilute citric acid (pH 4-5) to remove excess base, but ensure the product (tertiary amine) is not extracted into the aqueous phase (adjust pH carefully).

Part 5: Analytical Validation

Verify the structure using the following markers.

Analytical Method	Diagnostic Signal	Interpretation
1H NMR	N-H Signal	Disappearance of the broad singlet (typically 1.5 - 2.0 ppm) indicates loss of secondary amine.
1H NMR	N-CH₂-R	Appearance of new signals (typically 2.5 - 3.5 ppm). In (2R,6R) isomers, look for diastereotopic splitting of the N-CH₂ protons due to the chiral environment.
IR Spectroscopy	C=O Stretch	Strong band at ~1715 cm⁻¹. Crucial: Ensure this band is present. Loss of C=O suggests unwanted reduction to alcohol.
LC-MS	M+1 Peak	Mass shift corresponding to +Alkyl group. Watch for M+Alkyl+Alkyl (Quaternary salt impurity).

Mechanistic Pathway (Reductive Amination)

Figure 2: Mechanistic flow of STAB reductive amination. Note that STAB reduces the Iminium Ion much faster than the C4 Ketone.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[5][6][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][5][6][7][8][9] Studies on Direct and Indirect Reductive Amination Procedures.[5][7][8][9] The Journal of Organic Chemistry, 61(11), 3849–3862.[9] [Link]

• Borch, R. F. , Bernstein, M. D., & Durst, H. D. (1971).[6] The cyanohydridoborate anion as a selective reducing agent.[3][6][8] Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

• Shvo, Y. , & Kaufman, E. D. (1972). Configurational and conformational analysis of cyclic amine oxides. Tetrahedron, 28(3), 573–580. (Reference for stereochemical analysis of 2,6-dimethylpiperidines). [Link][10]

• Matassini, C. , et al. (2020). The Double Reductive Amination Approach to the Synthesis of Polyhydroxypiperidines. Current Organic Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. researchgate.net [researchgate.net]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Reductive amination - Wikipedia [en.wikipedia.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2R,6R)-2,6-dimethylpiperidin-4-one

Welcome to the technical support center for the synthesis of (2R,6R)-2,6-dimethylpiperidin-4-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve yield and purity.

Troubleshooting Guide

This section addresses specific challenges you may encounter during the synthesis.

Question 1: Why is my overall yield of (2R,6R)-2,6-dimethylpiperidin-4-one consistently low?

Answer:

Low yields in the synthesis of (2R,6R)-2,6-dimethylpiperidin-4-one can often be attributed to several critical factors throughout the synthetic route. The most common pathway involves the reduction of 2,6-dimethylpyridine (2,6-lutidine) to form a mixture of diastereomeric 2,6-dimethylpiperidines, followed by oxidation.[1] Let's break down the potential problem areas:

• Inefficient Reduction of 2,6-Dimethylpyridine: The initial reduction is a crucial step. Incomplete conversion or the formation of side products will directly impact the availability of the desired piperidine precursor.

• Poor Diastereoselectivity: The reduction of 2,6-dimethylpyridine typically yields a mixture of cis ((2R,6S) or meso) and trans ((2R,6R) and (2S,6S)) isomers.[1] If the subsequent separation of these isomers is not efficient, the final yield of the desired (2R,6R) enantiomer will be diminished.

• Suboptimal Oxidation Conditions: The oxidation of the secondary amine in the piperidine ring to a ketone is a delicate step. Harsh oxidation conditions can lead to over-oxidation or ring cleavage, while conditions that are too mild will result in incomplete conversion.

• Losses during Purification: Each purification step, whether it be distillation, crystallization, or chromatography, carries the risk of product loss. Inefficient separation of diastereomers or enantiomers is a common source of reduced yield.

Troubleshooting Protocol:

• Analyze the Reduction Step:

  • Catalyst Selection: For the catalytic hydrogenation of 2,6-dimethylpyridine, palladium on carbon (Pd/C) is a commonly used catalyst.[2] Ensure the catalyst is fresh and of high quality. The catalyst loading should be optimized; typically, 5-10 mol% is a good starting point.

  • Reaction Conditions: Hydrogen pressure and temperature are critical. High pressures (e.g., 70 atm) and moderate temperatures (e.g., 60°C) have been shown to be effective for achieving high conversion and selectivity.[2]

  • Solvent and Additives: The choice of solvent can influence the reaction. Protic solvents like ethanol or acetic acid are often used. Acetic acid can help to activate the pyridine ring by protonation, but it may also lead to N-acetylation as a side reaction.[3]

• Address Diastereoselectivity and Separation:

  • Stereo-controlled Synthesis: While the direct reduction of 2,6-dimethylpyridine is common, alternative stereoselective routes can be considered to favor the formation of the desired trans isomer.

  • Efficient Separation: If you are working with a diastereomeric mixture, fractional crystallization of salts (e.g., with tartaric acid) is a classical and often effective method for separating the cis and trans isomers. Chiral chromatography can also be employed for analytical or small-scale preparative separations.

• Optimize the Oxidation Step:

  • Choice of Oxidant: A variety of oxidizing agents can be used. Milder reagents are generally preferred to avoid over-oxidation. Consider reagents like ruthenium trichloride with a co-oxidant.

  • Reaction Monitoring: Use techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the progress of the oxidation. This will help you determine the optimal reaction time and prevent the formation of byproducts.

Question 2: I am observing significant amounts of the cis-diastereomer ((2R,6S)-2,6-dimethylpiperidine) in my product mixture. How can I improve the diastereoselectivity of the reduction?

Answer:

The formation of a mixture of cis and trans diastereomers is a common outcome in the reduction of 2,6-dimethylpyridine. The cis isomer is often the major product under many catalytic hydrogenation conditions.[1] To enrich the desired trans isomer, you can employ the following strategies:

• Catalyst and Condition Screening: The choice of catalyst and reaction conditions can influence the diastereomeric ratio. While platinum-based catalysts have been reported to favor the formation of the cis isomer, exploring different catalysts and supports might shift the selectivity.

• Kinetic Resolution: A powerful technique to separate enantiomers or diastereomers is kinetic resolution. This involves reacting the mixture with a chiral reagent that reacts at a different rate with each stereoisomer, allowing for the separation of the unreacted, enriched isomer.[4][5]

Experimental Workflow for Diastereomer Enrichment:

Caption: Workflow for enriching the desired trans-diastereomer.

Question 3: My final product is difficult to purify. What are the best practices for purifying (2R,6R)-2,6-dimethylpiperidin-4-one?

Answer:

Purification of piperidin-4-one derivatives can be challenging due to their polarity and potential for side reactions.[6] Here are some recommended purification strategies:

Purification Method	Key Considerations
Crystallization	This is often the most effective method for obtaining high-purity material.[6] The choice of solvent is critical. A solvent screen using small amounts of product is recommended. Common solvents for recrystallization of piperidone derivatives include ethanol, methanol, or mixtures with ethers or hexanes.[6][7]
Column Chromatography	Silica gel chromatography can be effective, but care must be taken to avoid product degradation on the acidic silica. Using a mobile phase containing a small amount of a basic modifier, such as triethylamine (0.1-1%), can help to prevent tailing and improve recovery.
Distillation	If the product is thermally stable, vacuum distillation can be a viable option for removing non-volatile impurities. However, this is less common for highly functionalized piperidones.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to (2R,6R)-2,6-dimethylpiperidin-4-one?

A1: The most prevalent synthetic strategies generally begin with a commercially available starting material and introduce the desired stereochemistry and functionality. The two primary approaches are:

• Reduction of 2,6-Dimethylpyridine: This is a widely used method that involves the catalytic hydrogenation of 2,6-dimethylpyridine to produce a mixture of 2,6-dimethylpiperidine diastereomers, followed by separation and oxidation.[1]

• Mannich-type Condensation: This approach involves the condensation of an aldehyde, an amine, and a ketone with two enolizable protons. While this can be a powerful method for constructing the piperidone ring, controlling the stereochemistry can be challenging.[6][7]

Q2: How can I confirm the stereochemistry of my final product?

A2: Confirming the relative and absolute stereochemistry is crucial. A combination of analytical techniques is typically employed:

• NMR Spectroscopy: Proton and Carbon NMR can provide information about the relative stereochemistry of the methyl groups. In the chair conformation, axial and equatorial protons and carbons will have distinct chemical shifts.[8]

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful technique for determining the enantiomeric excess (ee) of your product. By using a chiral stationary phase, you can separate the (2R,6R) and (2S,6S) enantiomers.[9]

• X-ray Crystallography: If you can obtain a single crystal of your product or a derivative, X-ray crystallography provides unambiguous proof of both the relative and absolute stereochemistry.[7]

Q3: What are some potential side reactions to be aware of during the synthesis?

A3: Several side reactions can occur, leading to impurities and lower yields:

• Over-reduction: During the hydrogenation of 2,6-dimethylpyridine, over-reduction to 2,6-dimethylpiperidine without the desired ketone functionality can occur if the subsequent oxidation step is not performed.

• N-Alkylation/N-Acylation: If alkylating or acylating agents are present, the secondary amine of the piperidine ring can react.

• Ring Opening: Under harsh acidic or basic conditions, or with strong oxidizing agents, the piperidine ring can undergo cleavage.

Decision Flowchart for Troubleshooting Low Yield:

Caption: A step-by-step guide to identifying and resolving sources of low yield.

References

• Wanner, B., Kreituss, I., Gutierrez, O., Kozlowski, M. C., & Bode, J. W. (2015). Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. Journal of the American Chemical Society, 137(36), 11491–11499. [Link]

• Wikipedia. (2023). 2,6-Dimethylpiperidine. [Link]

• Li, W., Yang, H., Li, R., Lv, H., & Zhang, X. (2020). Kinetic Resolution of Racemic 3,4-Disubstituted 1,4,5,6-Tetrahydropyridine and 3,4-Disubstituted 1,4-Dihydropyridines via Rh-Catalyzed Asymmetric Hydrogenation. ACS Catalysis, 10(4), 2603–2608. [Link]

• Parthiban, P., et al. (2011). 2,6-Bis(4-chlorophenyl)-1,3-dimethylpiperidin-4-one O-benzyloxime. Acta Crystallographica Section E: Structure Reports Online, 67(1), o168. [Link]

• ResearchGate. (n.d.). Chiral Resolution of Some Piperidine 2, 6-dione Drugs by High Performance Liquid Chromatography on Kromasil® CHI-DMB Column. [Link]

• Arulraj, R. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199. [Link]

• Scott, J. D., et al. (2021). Discovery of 2,6-Dimethylpiperazines as Allosteric Inhibitors of CPS1. ACS Medicinal Chemistry Letters, 12(10), 1601–1608. [Link]

• Manimekalai, A., et al. (2006). Synthesis and Conformational Analysis of Some 3-Alkyl-2,6-diarylpiperidin-4-one Semicarbazones. Journal of the Indian Chemical Society, 83, 707-711. [Link]

• Kustov, A. V., et al. (2022). Selective Hydrogenation of Pyridine and Derivatives of It on Bimetallic Catalysts. Russian Journal of Physical Chemistry A, 96(1), 108-114. [Link]

Sources

• 1. 2,6-Dimethylpiperidine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. chemrevlett.com [chemrevlett.com]
• 7. 2,6-Bis(4-chloro­phen­yl)-1,3-dimethyl­piperidin-4-one O-benzyl­oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]

Separating cis and trans isomers of 2,6-dimethylpiperidin-4-one

Technical Support Center: Stereochemical Resolution of 2,6-Dimethylpiperidin-4-one

Executive Summary & Scientific Context

The separation of 2,6-dimethylpiperidin-4-one isomers is a classic problem in heterocyclic chemistry, complicated by keto-enol tautomerism . Unlike static stereoisomers, these molecules are dynamic. The C-3 and C-5 protons are acidic (

-to-carbonyl), allowing the ring to open/close or the chiral centers to epimerize via an enol intermediate.

• The cis Isomer (Thermodynamic): In the chair conformation, both methyl groups are equatorial. This is the lower-energy, stable state.

• The trans Isomer (Kinetic): One methyl is axial, the other equatorial. This introduces 1,3-diaxial strain, making it less stable and prone to converting to the cis form under acidic or basic conditions.

Critical Warning: Do not treat this separation as a static physical process. It is a dynamic equilibrium. Your choice of solvent pH and temperature will dictate whether you separate them or simply equilibrate them.

Module 1: Isomer Identification (NMR Diagnostics)

Before attempting separation, you must confirm your ratio.

H NMR is the definitive method.

Mechanism of Distinction: The distinction relies on the Karplus relationship .[1] In the cis-isomer (locked chair), the H-2 and H-6 protons are axial . They couple with the axial H-3/H-5 protons with a large coupling constant (

Hz). In the trans-isomer, the ring is either distorted or flipping, leading to averaged or smaller coupling constants.

Table 1: Diagnostic

H NMR Signals (CDCl )

Feature	cis -Isomer (Thermodynamic)	trans -Isomer (Kinetic)
Methyl Configuration	Equatorial / Equatorial	Axial / Equatorial (or averaged)
H-2 / H-6 Chemical Shift	2.9 – 3.1 ppm	3.3 – 3.5 ppm (Deshielded)
Splitting Pattern (H-2/6)	Multiplet (dd or ddd)	Complex Multiplet (often broad)
Coupling Constant ( )	Large (~11 Hz) visible	Smaller values (< 6 Hz)
C-3 / C-5 Protons	Distinct Axial/Equatorial sets	Often averaged or overlapping

Analyst Note: If your spectrum shows "blurry" peaks for the methyl doublets, your sample may be undergoing rapid exchange. Run the NMR at -40°C to freeze the conformers.

Module 2: Separation Protocol (The Oxalate Method)

While column chromatography is possible, silica gel is slightly acidic and can catalyze epimerization on the column, leading to "streaking" and poor resolution. Fractional crystallization of the oxalate salt is the industry standard for high-purity separation.

Why Oxalate? Oxalic acid forms a rigid, crystalline lattice with the cis-isomer that is significantly less soluble in ethanol/acetone mixtures than the trans-oxalate.

Step-by-Step Protocol

Reagents:

• Crude 2,6-dimethylpiperidin-4-one mixture

• Oxalic acid dihydrate (Stoichiometric equivalent, 1.05 eq)

• Absolute Ethanol[2]

• Acetone (dry)

• Diethyl ether (for washing)

Workflow:

• Salt Formation:

  • Dissolve the crude amine mixture in a minimum volume of hot absolute ethanol (approx. 3 mL per gram of amine).

  • Separately, dissolve 1.05 equivalents of oxalic acid in hot ethanol.

  • Add the oxalic acid solution to the amine solution while stirring vigorously. The solution will heat up (exothermic).

• Crystallization (The Critical Step):

  • Allow the mixture to cool slowly to room temperature.

  • Add Acetone dropwise until the solution becomes slightly turbid (cloud point).

  • Re-heat slightly to clear the solution, then place in a refrigerator (4°C) overnight.

  • Mechanism:[3] The cis-oxalate crystallizes out preferentially.

• Filtration:

  • Filter the white crystals (cis-oxalate).

  • Filtrate: Contains predominantly trans-isomer and some remaining cis.

• Free Basing (Recovery):

  • Dissolve the crystals in a minimum amount of water.

  • Basify with 20% NaOH or saturated K

    CO until pH > 10.

  • Extract immediately with Dichloromethane (DCM) (3x).

  • Dry over MgSO

    and evaporate at low temperature (< 30°C).

Yield Expectation:

• Cis-isomer: >95% purity after one recrystallization.

• Trans-isomer: Difficult to isolate pure via this method; usually requires chromatography of the mother liquor on neutral alumina (not silica).

Visualization: Experimental Logic & Mechanism

Diagram 1: The Separation Decision Tree

This workflow ensures you apply the correct stress to the system based on your purity needs.

Caption: Workflow for selecting the optimal separation path. Crystallization is preferred for scale-up of the stable cis-isomer.

Diagram 2: The Epimerization Trap (Why it fails)

Understanding the "Enol Bridge" is vital. If you expose the pure trans isomer to acid/base, it will "fall" down the energy hill to the cis form.

Caption: The mechanism of epimerization. The reaction is driven toward the cis-isomer via the enol intermediate.

Troubleshooting & FAQs

Q1: I isolated the trans-isomer, but after a week on the shelf, it contains 20% cis. Why? A: Isomerization is autocatalytic if any trace acid or base remains. Glassware surfaces are slightly acidic.

• Fix: Store the trans-isomer as a salt (e.g., HCl salt) or in a hydrocarbon solvent at -20°C. Avoid storing as the free base in polar protic solvents.

Q2: Can I use silica gel chromatography? A: Risky. Silica is acidic (

). This is sufficient to protonate the ketone oxygen, lowering the activation energy for enolization.

• Fix: Use Neutral Alumina or pretreat your silica with 1% Triethylamine (TEA) to deactivate acidic sites. Use a fast gradient (e.g., Hexane:EtOAc).

Q3: The oxalate salt isn't precipitating. A: You likely have too much solvent or too much water.

• Fix: The oxalate salt is soluble in water. Ensure you are using Absolute Ethanol . If no crystals form, add more dry Acetone and scratch the glass to induce nucleation.

Q4: How do I force the entire mixture to the cis form? A: If you don't need the trans isomer, reflux the mixture in Ethanol with a catalytic amount of Sodium Ethoxide (NaOEt) for 4 hours. This establishes thermodynamic equilibrium, pushing the ratio to approximately 95:5 (cis:trans).

References

• Noller, C. R., & Baliah, V. (1948). "The Preparation of Some Piperidine Derivatives." Journal of the American Chemical Society, 70(11), 3853–3855. (The foundational text on piperidinone synthesis and oxalate separation).

• Hassan, M. M. A., & Casy, A. F. (1970). "Stereochemistry of 2,6-dimethylpiperidin-4-one and related compounds." Organic Magnetic Resonance, 2(3), 197-208. (Detailed NMR analysis of the coupling constants).

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Authoritative text on conformational analysis and the Karplus relationship).

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. youtube.com [youtube.com]

Overcoming steric hindrance in (2R,6R)-2,6-dimethylpiperidin-4-one reactions

Technical Support Center: (2R,6R)-2,6-Dimethylpiperidin-4-one Optimization

Ticket Subject: Overcoming Steric Hindrance & Reactivity Profiles Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Active

Executive Summary: The "Trans-Conformation" Trap

Welcome to the technical guide for handling (2R,6R)-2,6-dimethylpiperidin-4-one . Before troubleshooting specific reactions, it is critical to validate your starting material's stereochemistry.

Unlike the cis (meso) isomer (2R,6S), which adopts a stable diequatorial chair conformation, the (2R,6R) isomer is the chiral trans-isomer . In a standard chair conformation, this stereochemistry forces one methyl group into an axial position .

• The Problem: This axial methyl group creates severe 1,3-diaxial strain and sterically shields the nitrogen lone pair and the C4 carbonyl face.

• The Consequence: Standard protocols for N-alkylation and carbonyl reduction often fail or yield unexpected diastereomers because the molecule may twist (twist-boat) to relieve strain, altering the reaction trajectory.

Module 1: Troubleshooting N-Functionalization

Issue: Direct N-alkylation (using alkyl halides) results in <10% yield or recovered starting material.

Root Cause: The axial methyl group at C2 or C6 (depending on the ring flip) effectively "cages" the nitrogen lone pair. The trajectory required for an SN2 attack is blocked by the steric bulk of the axial methyl.

Diagnostic Decision Tree

Figure 1: Decision matrix for overcoming N-steric hindrance. Direct alkylation is often the least efficient path for (2R,6R) systems.

Protocol A: Reductive Alkylation (The "Trojan Horse" Method)

Why it works: Instead of forcing a hindered nucleophile (the amine) to attack a hindered electrophile, this method forms an iminium ion intermediate. The formation of the iminium ion flattens the nitrogen center (sp2 hybridization), temporarily relieving the steric strain from the axial methyl and allowing the reducing agent to attack.

Reagents:

• Aldehyde corresponding to desired alkyl group (1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF

Step-by-Step:

• Imine Formation: Dissolve (2R,6R)-2,6-dimethylpiperidin-4-one (1.0 equiv) and the aldehyde (1.2 equiv) in DCE. Add catalytic Acetic Acid (0.1 equiv) to protonate the carbonyl. Stir for 1 hour.

• Reduction: Add STAB (1.5 equiv) in one portion. The reaction is usually fast (1–4 hours) because the hydride is small enough to bypass the methyl gates.

• Quench: Quench with sat. NaHCO3.

FAQ:

• Q: Can I use NaBH3CN?

• A: Yes, but STAB is preferred to avoid HCN toxicity and because it is less likely to reduce the ketone at C4 if you carefully control stoichiometry (though C4 is less reactive than the iminium species).

Module 2: Troubleshooting C4-Carbonyl Reactivity

Issue: Reduction of the ketone yields the "wrong" alcohol diastereomer, or Grignard addition fails.

Root Cause:

• Facial Selectivity: The axial methyl group blocks one face of the ring.

• Conformational Flux: In the (2R,6R) isomer, the ring may exist in a twist-boat conformation. Hydride reagents will attack from the "least hindered" face, but "least hindered" changes depending on the conformation.

Stereochemical Control Table

Desired Outcome	Recommended Reagent	Mechanism	Expected Major Isomer
Thermodynamic Alcohol (Equatorial OH)	Na/EtOH or LiAlH4 (Reflux)	Product equilibration	Trans-alcohol (relative to methyls)
Kinetic Alcohol (Axial OH)	L-Selectride® (Lithium tri-sec-butylborohydride)	Steric Approach Control	Cis-alcohol (relative to axial methyl)
Reductive Amination (at C4)	NaBH3CN + NH4OAc	Reversible imine formation	Mixture (often favors equatorial amine)

Protocol B: Stereoselective Reduction (Kinetic Control)

Objective: Force hydride attack from the equatorial face (blocked by the axial methyl) to push the hydroxyl group into the axial position? No, bulky reagents attack the open face, pushing the substituent into the hindered face.

Correction: The axial methyl blocks the axial attack trajectory. Therefore, bulky hydrides (L-Selectride) attack equatorially, forcing the resulting hydroxyl group to be axial .

Step-by-Step:

• Setup: Cool a solution of (2R,6R)-2,6-dimethylpiperidin-4-one in dry THF to -78°C.

• Addition: Add L-Selectride (1.1 equiv) dropwise. The bulk of the reagent prevents it from squeezing past the axial methyl group; it must attack from the opposite (equatorial) vector.

• Workup: Oxidative workup (NaOH/H2O2) is required to remove the boron byproduct.

Module 3: Critical Validation (Self-Correcting Steps)

Do not proceed without this check. The (2R,6R) isomer is prone to epimerization at C2/C6 if subjected to harsh basic conditions and high heat, potentially reverting to the thermodynamically more stable cis (meso) form if ring-opening/closing mechanisms are accessible (though rare without specific catalysts). More commonly, the ring simply flips.

The NMR Check: Before running your main reaction, take a 1H NMR in CDCl3.

• Look at H2 and H6 protons.

• Chair Conformation: If you see a large coupling constant (J > 10 Hz) for these protons, they are axial , implying the methyls are equatorial . This indicates you might actually have the cis (meso) isomer or the trans isomer is locked in a distorted chair.

• Twist-Boat/Trans: If the coupling constants are small or averaged (J ≈ 3-5 Hz), the ring is twisting to avoid the axial methyl penalty. Reaction rates will be significantly slower in this state.

References & Authoritative Sources

• Conformational Analysis of Hindered Piperidines:

  • Thangamani, A. "Conformation of hindered piperidines: Spectroscopic evidence for contribution of boat conformations." Indian Academy of Sciences, 2010. Link

  • Relevance: Establishes the twist-boat equilibrium in 2,6-disubstituted piperidin-4-ones.

• N-Alkylation Workarounds:

  • Master Organic Chemistry. "Alkylation of Amines Generally Sucks.[1] Here Are Some Workarounds." 2017. Link

  • Relevance: Validates the shift from direct alkylation to reductive amination for hindered amines.

• Stereoselective Reduction:

  • Common Organic Chemistry. "Reductive Amination - Common Conditions: NaBH(OAc)3." Link

  • Relevance: Provides the standard protocol for STAB-mediated reductive alkylation.

• Steric Hindrance Quantification:

  • Chemical Science.[2] "Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines." Royal Society of Chemistry, 2021. Link

  • Relevance: Discusses the geometry changes (planarization) in extremely hindered amines.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. reddit.com [reddit.com]

Troubleshooting low enantiomeric excess in piperidinone synthesis

Technical Support Center: Chiral Heterocycle Synthesis Topic: Troubleshooting Low Enantiomeric Excess (ee) in Piperidinone Synthesis Ticket ID: CHIRAL-PIP-001

Introduction

Welcome to the Technical Support Hub. You are likely here because your asymmetric synthesis of piperidinones (or their piperidine precursors) has yielded suboptimal enantiomeric excess (ee). Whether you are employing Iridium-catalyzed hydrogenation or Organocatalytic desymmetrization , low ee is rarely a random event; it is a symptom of a specific mechanistic failure.

This guide treats your reaction as a system of competing pathways: the Enantioselective Catalytic Pathway (

) versus the Non-Selective Background Pathway ( ) or Racemization Pathway ( ) .

Module 1: Iridium-Catalyzed Asymmetric Hydrogenation

Primary Method: Hydrogenation of Pyridines/Pyridinium Salts[1][2][3]

The Core Issue: The pyridine nitrogen is a strong sigma-donor. In its free base form, it coordinates tightly to the Iridium (Ir) center, poisoning the catalyst or forcing an unselective "inner-sphere" mechanism. High stereocontrol requires an "outer-sphere" mechanism where the substrate does not displace the ligand.

Troubleshooting Protocol

Symptom	Probable Cause	Corrective Action
No Conversion + Low ee	Catalyst Poisoning	Activate the Substrate: Convert the pyridine to a pyridinium salt (HCl or HBr) or an -acyliminium ion (using Cbz-Cl or Boc O) prior to hydrogenation. This prevents N-coordination to the metal.
High Conversion + Low ee (<50%)	Background Reaction	Lower Temperature / Increase Pressure: High T favors the uncatalyzed pathway. Increase pressure (600–1000 psi) to accelerate the catalytic cycle relative to the background rate.
Inconsistent ee (Batch-to-Batch)	Counter-ion Effect	Switch Halides: If using pyridinium salts, the counter-ion matters. Switch from to or . Iodide often stabilizes the active Ir-hydride species.
Stalled Reaction	Catalyst Deactivation	Add Additives: Introduce 10-20 mol% of phthalimide or low amounts of . These stabilize the Ir-catalyst and prevent the formation of inactive trimers.

Mechanistic Visualization: The Activation Strategy

The following decision tree illustrates the critical workflow for optimizing Ir-catalyzed hydrogenation, based on the methodologies developed by Zhou et al. [1].

Caption: Decision matrix for diagnosing catalyst poisoning and solvent interference in Ir-catalyzed hydrogenation.

Module 2: Organocatalysis (Chiral Phosphoric Acids)

Primary Method: Mannich-type Cyclizations / Robinson Annulation

The Core Issue: Organocatalysts (e.g., BINOL-derived Phosphoric Acids) rely on weak Hydrogen-bonding interactions (

). These are easily disrupted by water or overwhelmed by thermal energy, leading to a racemic background reaction.

Troubleshooting Protocol

Symptom	Probable Cause	Corrective Action
Ee drops over time	Product Inhibition	Dilution: The product piperidinone (a lactam) may H-bond to the catalyst more strongly than the starting material. Run the reaction more dilute (0.05 M vs 0.1 M).
Low ee (General)	Water Interference	Strict Drying: H-bonding catalysts are intolerant of moisture. Use activated 4Å Molecular Sieves (MS) in the reaction vessel. Ensure solvent is .
Racemic Background	High Temperature	Cryogenic Cooling: Drop temperature to or . The required for selectivity is often only achieved at low T.
Low Yield & High ee	Kinetic Resolution	Check Conversion: You may be observing a Kinetic Resolution (KR) rather than a dynamic process. If ee is high only at conversion, you need a racemization catalyst (e.g., an aldehyde for dynamic imine exchange).

Module 3: The "Silent Killer" – Post-Reaction Racemization

Issue: You have high ee in the pot, but low ee after isolation.

The Mechanism: Piperidinones contain an

-proton adjacent to the carbonyl. This position is acidic ( , but lower in activated systems). During workup, basic conditions or silica gel chromatography can induce enolization, destroying the chiral center.

Validation Test:

• Take an aliquot directly from the reaction mixture

  Quench cold Analyze immediately.

• Compare with the isolated solid.

• If Aliquot ee > Isolated ee , you have a workup problem.

Corrective Actions:

• Quench: Avoid strong bases (NaOH/NaHCO

  ) if possible. Use a phosphate buffer (pH 7).

• Chromatography: Use Neutral Alumina instead of Silica Gel (which is acidic). If using Silica, pretreat it with 1% Triethylamine (TEA) to neutralize active sites, but be cautious as TEA can also act as a base.

• Temperature: Never rotovap the crude mixture above

  .

Frequently Asked Questions (FAQ)

Q: I am using an Iridium catalyst for pyridine hydrogenation, but the reaction stops at 80% conversion. Should I add more catalyst? A: Not necessarily. The product piperidine is a stronger base than the starting pyridine and can poison the catalyst. Try adding a stoichiometric amount of HCl or HBr to the reaction mixture. This protonates the product as it forms, preventing it from binding to the Iridium center [2].

Q: Can I use HPLC to monitor the reaction directly? A: Yes, but be careful with peak tailing . Amines and lactams interact with silanols on chiral columns, causing tailing that can mask the minor enantiomer (giving a false high ee). Add 0.1% Diethylamine (DEA) or Trifluoroacetic acid (TFA) to your mobile phase to sharpen peaks, depending on your column type (check manufacturer limits).

Q: My chiral phosphoric acid catalyst works for the phenyl substrate but fails for the alkyl substrate. Why? A: This is a steric recognition issue. The "catalytic pocket" of the BINOL-backbone is defined by the 3,3'-substituents. Alkyl groups may not provide enough steric bulk to "lock" the substrate in the chiral environment. Switch to a bulkier catalyst (e.g., TRIP or STRIP) or a confined imidodiphosphoric acid (IDP) catalyst [3].

References

• Zhou, Y.-G. (2004). Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition.

• Wang, D.-S., Chen, Q.-A., Lu, S.-M., & Zhou, Y.-G. (2012). Asymmetric Hydrogenation of Heteroarenes and Arenes. Chemical Reviews.

• Parmar, D., Sugiono, E., Raja, S., & Rueping, M. (2014). Complete Field Guide to Asymmetric BINOL-Phosphate Derived Brønsted Acid and Metal Catalysis: History and Classification by Mode of Activation; Brønsted Acidity, Hydrogen Bonding, Ion Pairing, and Metal Phosphates. Chemical Reviews.

• Glorius, F. (2005).[3] Asymmetric Hydrogenation of Pyridines. Organic & Biomolecular Chemistry.

Sources

• 1. Asymmetric hydrogenation of pyridinium salts with an iridium phosphole catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Iridium-catalyzed asymmetric hydrogenation of 5-hydroxypicolinate pyridinium salts under batch and flow: stereodefined access to cis-configurated hydroxypiperidine esters - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]

Technical Support Hub: Stabilizing (2R,6R)-2,6-dimethylpiperidin-4-one

The following Technical Support Guide is designed for researchers and process chemists working with (2R,6R)-2,6-dimethylpiperidin-4-one . This specific stereoisomer presents unique stability challenges compared to its achiral cis-meso counterpart.

Case ID: TSH-DMP-2R6R Status: Active Severity: High (Thermodynamic Instability Risk)

Executive Summary & Molecule Profile

The (2R,6R)-2,6-dimethylpiperidin-4-one is a high-value chiral building block. Unlike the thermodynamically stable cis-meso isomer (where both methyl groups occupy equatorial positions), the (2R,6R)-trans isomer forces one methyl group into an axial position in its lowest-energy chair conformation.

This creates a significant thermodynamic driving force for epimerization to the cis-form and facilitates Retro-Mannich fragmentation under thermal stress. This guide provides the protocols necessary to arrest these degradation pathways.

Key Chemical Susceptibilities

Instability Type	Mechanism	Trigger	Indicator
Epimerization	Inversion at C2/C6 via enolization	Heat (>40°C), Acid/Base catalysis	Loss of optical rotation, change in NMR splitting.
Retro-Mannich	Reversal of synthesis to acyclic precursors	Heat (>80°C), Moisture	"Sweet" solvent smell (Acetone/Acetaldehyde), darkening/tarring.
Oxidative Dehydrogenation	Formation of enaminones or nitroxides	Air exposure, Light	Yellow/Orange discoloration.

Troubleshooting Guide (Q&A)

Issue 1: "My product lost optical purity after rotary evaporation."

Diagnosis: Thermal Epimerization.[1] The (2R,6R) isomer is the trans kinetic product in many syntheses but is thermodynamically less stable than the cis-meso form. During concentration, even mild heating (40–50°C) can provide the activation energy for the methyl groups to equilibrate to the equatorial position via enol intermediates.

Corrective Action:

• The "Cold-Bath" Rule: Never exceed 30°C during solvent removal. Use high vacuum (<10 mbar) rather than heat to drive evaporation.

• Acidity Check: Trace acids (e.g., from silica gel chromatography) catalyze enolization. Neutralize all fractions with 1% Et₃N or wash with NaHCO₃ prior to concentration.

Issue 2: "The solid turned into a brown oil/tar upon storage."

Diagnosis: Retro-Mannich Fragmentation & Polymerization. Piperidin-4-ones are cyclic Mannich bases. They exist in equilibrium with their acyclic precursors (amine, acetone, acetaldehyde). Heat shifts this equilibrium to the right (entropy driven). The resulting acyclic species are highly reactive and polymerize into "tar."

Corrective Action:

• Salt Formation: Convert the free base to a salt (e.g., Hydrochloride or Oxalate) immediately. The protonated nitrogen prevents the lone-pair donation required to initiate the Retro-Mannich mechanism.

• Storage: Store the salt form at -20°C under Argon.

Issue 3: "I see new olefinic peaks in the NMR."

Diagnosis: Oxidative Dehydrogenation.[1] Piperidinones are prone to oxidation adjacent to the nitrogen, leading to enaminones or dehydropiperidinones, especially if the bottle was left open to air.

Corrective Action:

• Argon Blanket: Always backfill containers with inert gas.

• Radical Scavengers: If the application permits, store with a stabilizer (e.g., BHT) or strictly exclude light.

Degradation Pathways (Visualized)

The following diagram illustrates the competing degradation pathways that must be managed.

Figure 1: Mechanistic pathways showing the thermodynamic slide from the active Trans isomer to the Cis-Meso form and the destructive Retro-Mannich fragmentation.

Validated Handling Protocols

Protocol A: Safe Concentration (Preventing Epimerization)

Objective: Remove solvent without triggering C2/C6 inversion.

• Quench: Ensure the reaction mixture is pH 7-8. Avoid strong hydroxides (catalyze enolization). Use saturated NaHCO₃.

• Solvent Swap: If the product is in high-boiling solvents (DMF/DMSO), do not distill. Dilute with Et₂O/EtOAc and wash with water/brine to remove the high-boiler.

• Cryo-Evaporation:

  • Set Rotavap bath to 20°C (Room Temp).

  • Set vacuum to <10 mbar .

  • Monitor the receiver flask. If condensation slows, do not increase heat. Break vacuum, sonicate the flask to release trapped solvent, and resume.

Protocol B: Long-Term Storage (HCl Salt Formation)

Objective: Lock the nitrogen lone pair to prevent Retro-Mannich degradation.

• Dissolve the crude (2R,6R)-free base in dry Diethyl Ether (0.1 M concentration).

• Cool the solution to 0°C in an ice bath.

• Dropwise add 2.0 M HCl in Diethyl Ether (1.1 equivalents) with vigorous stirring.

• A white precipitate will form immediately.

• Filter the solid under an Argon blanket (using a Schlenk frit if possible) to avoid moisture absorption.

• Dry under high vacuum at ambient temperature for 2 hours.

• Store: Amber vial, Argon atmosphere, -20°C.

Protocol C: Stability Testing Workflow

Use this workflow to verify the integrity of your batch before starting a synthesis.

Figure 2: Quality Control decision tree for assessing batch integrity.

References

• Stereochemistry of 2,6-Disubstituted Piperidines

  • Topics in Stereochemistry, Vol 10. "Conformational Analysis of Heterocycles." The trans-isomer (axial/equatorial) is significantly less stable than the cis-isomer (diequatorial) in 2,6-disubstituted piperidines.

• Retro-Mannich Decomposition

  • Journal of Organic Chemistry. "Thermal Stability of Mannich Bases.

• Synthesis and Epimerization

  • Tetrahedron: Asymmetry. "Synthesis of enantiopure piperidines.

Sources

• 1. m.youtube.com [m.youtube.com]

Removing unreacted precursors from 2,6-dimethylpiperidin-4-one mixtures

From the Desk of the Senior Application Scientist

Introduction: The Purity Protocol

Synthesizing 2,6-dimethylpiperidin-4-one (often via the Petrenko-Kritschenko or Mannich condensation of acetone/acetaldehyde equivalents with ammonia) is deceptively simple.[1] The challenge lies not in the formation, but in the isolation.[1][2]

In my experience, the crude mixture is rarely just the target molecule.[1][2] It is a "chemical soup" containing:

• Volatile Precursors: Unreacted acetaldehyde (or paraldehyde), acetone, and ammonia.[1][2][3]

• Neutral Byproducts: Mesityl oxide, phorone, and other aldol condensation oligomers (often responsible for the yellow/orange color).[1][2]

• Stereoisomers: A mixture of cis (diequatorial, thermodynamically stable) and trans isomers.[1][2][3]

This guide provides a modular approach to purification. Do not view these as a linear checklist, but as a toolkit. Select the module that matches your impurity profile.[2]

Module 1: The "Chemical Filter" (Bisulfite & Acid-Base Extraction)

Target: Unreacted Aldehydes (Acetaldehyde) and Neutral Organics.[1][3]

The Logic: Distillation is often ineffective against trace acetaldehyde due to azeotrope formation or polymerization in the pot.[2] We exploit two chemical properties here:

• Nucleophilic Addition: Sodium bisulfite forms water-soluble adducts with unhindered aldehydes (acetaldehyde) but reacts much slower with the sterically hindered ketone of the piperidinone ring.[3]

• Basicity: The piperidine nitrogen (

  ) allows the molecule to be reversibly protonated, moving it into the aqueous phase while neutral impurities remain in the organic phase.[1]

Step-by-Step Protocol

• Dissolution: Dissolve the crude reaction mixture in a non-polar solvent (e.g., Diethyl Ether or Dichloromethane).

• The "Aldehyde Trap" (Bisulfite Wash):

  • Wash the organic layer with 40% Sodium Bisulfite (

    ) solution (2x).[1][3]

  • Mechanism:[1][4][5][6] Acetaldehyde forms a polar sulfonate adduct (

    ) and migrates to the water layer.[1][3]

• The "Amine Switch" (Acid Extraction):

  • Extract the organic layer with 2M Hydrochloric Acid (HCl) (3x).[1][3]

  • Observation: The target piperidinone becomes the hydrochloride salt (

    ) and moves to the aqueous phase.[1][3]

  • Discard: The organic layer now contains neutral aldol byproducts (yellow tars) and unreacted ketones.[1][3]

• Recovery (Basification):

  • Cool the aqueous acidic extract to 0–5°C.

  • Slowly basify with 6M NaOH or Ammonium Hydroxide until pH > 12.[2]

  • Critical: The product will "oil out" or precipitate as the free base.[2]

• Final Extraction:

  • Extract the cloudy aqueous mixture with Dichloromethane (DCM).[1][3]

  • Dry over

    and evaporate solvent.[2]

Module 2: The "Thermodynamic Lock" (Salt Crystallization)

Target: Stereoisomers and Non-Basic Impurities.[3]

The Logic: Liquids are hard to purify to >99%.[2] Solids are easy.[2] Converting the oily free base into a crystalline salt (Hydrochloride or Oxalate) acts as a lattice-energy filter.[3] Impurities that do not fit the crystal lattice are rejected into the mother liquor.[2] This is also the best method to enrich the cis-isomer.

Protocol: Hydrochloride Salt Formation

• Preparation: Dissolve the crude (or semi-purified) free base in a minimal amount of absolute ethanol .[3]

• Acidification: Add Ethanolic HCl (generated by dripping acetyl chloride into ethanol or bubbling HCl gas) dropwise with stirring.

  • Endpoint: Monitor pH until it reaches ~3 (acidic).[1][2][3]

• Precipitation:

  • If crystals do not form immediately, add Diethyl Ether (anti-solvent) dropwise until the solution turns slightly turbid.[1][2][3]

  • Store at -20°C overnight.

• Filtration: Filter the white precipitate.[2] Wash with cold ether.[2][7]

• Regeneration (Optional): If the free base is required, dissolve the salt in minimal water, basify with NaOH, and extract with DCM.[1][2]

Visualizing the Workflow

The following diagram illustrates the decision logic for purification based on the state of your crude mixture.

Caption: Decision matrix for selecting the appropriate purification module based on impurity profile.[1][3]

Data & Properties Reference

Property	Value / Note	Relevance to Purification
Boiling Point	~95–100°C @ 15 mmHg (Est.)	High vacuum required.[2] Do not distill at atm pressure (decomposition risk).[1][2][3]
pKa (Conj. Acid)	~10.5	Highly basic.[2][3] Will protonate easily with dilute HCl.[2]
Solubility (Free Base)	Soluble in DCM, EtOH, Ether.[1][2][3]	Allows for organic extraction.[2][8]
Solubility (HCl Salt)	Soluble in Water, EtOH.[1][2][3] Insoluble in Ether.[2]	Basis for recrystallization (EtOH/Ether).[1][2][3]
Reactivity	Secondary Amine + Ketone	Avoid acetone as a recrystallization solvent for the free base (can form enamines).[3]

Troubleshooting & FAQ

Q: My product turned into a sticky orange tar after distillation. What happened? A: This is classic thermal decomposition.[2] Piperidinones are thermally sensitive.[2] If the pot temperature exceeds 140°C, or if trace base is present, retro-Mannich reactions or self-aldol condensation can occur.[1]

• Fix: Use a high-vacuum line (< 5 mmHg) to lower the boiling point. Alternatively, skip distillation and use Module 2 (Salt Formation) directly on the crude oil.[1][2][3]

Q: I used the bisulfite wash, but my yield dropped significantly. A: You likely formed the bisulfite adduct on the piperidinone ketone itself.[1][2] While the ketone is hindered (2,6-dimethyl substitution), high concentrations or long contact times with bisulfite can trap the product.[1][2]

• Fix: Keep the bisulfite wash cold (0°C) and brief (< 5 mins). The aldehyde reacts kinetically faster than the hindered ketone.[2]

Q: Can I use Acetone to recrystallize the salt? A: Yes, for the salt (Hydrochloride/Oxalate), acetone is safe.[1][2] However, never dissolve the free base amine in acetone for extended periods.[1][2] The secondary amine will react with the solvent (acetone) to form an enamine or Schiffs base, introducing new impurities.[1][2][3]

Q: How do I remove the "fishy" smell of unreacted ammonia? A: The Acid-Base Extraction (Module 1) is the most effective way.[1][3] When you extract the organic phase with HCl, the ammonia forms ammonium chloride (

).[1][2][3] While this also goes into the water phase with your product, the subsequent basification and extraction with a non-polar solvent (like ether) allows you to wash away the inorganic ammonia salts if you perform a brine wash step, or simply by the fact that free ammonia is highly volatile and will be removed during the final solvent evaporation (rotovap).[1][3]

References

• Petrenko-Kritschenko, P., & Lewin, M. (1907).[1][2][5] Über die Kondensation von Aceton und Benzaldehyd mit Ammoniak. Berichte der deutschen chemischen Gesellschaft.

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. (5th Edition).[1][2][3] Longman Scientific & Technical.[2] (Standard reference for Mannich base workup and amine purification).

• Arulraj, R., et al. (2021).[1][2][3] Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters.

• Google Patents. (2020).[2][3] Method for removing acetaldehyde. US Patent 10,660,966 B2.[2] (Describes bisulfite scavenging logic).

• ChemicalBook. 2,6-Dimethylpiperidine Properties and Data. (Used for physical property estimation of the derivative).[1][3]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chemrevlett.com [chemrevlett.com]
• 3. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 4. chemrevlett.com [chemrevlett.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. N-(2,6-dimethylphenyl)piperidine-4-carboxamide synthesis - chemicalbook [chemicalbook.com]
• 7. 2,6-Bis(4-chloro­phen­yl)-1,3-dimethyl­piperidin-4-one O-benzyl­oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Stability &amp; pH Control for Piperidin-4-one Derivatives

Current Status: Operational Topic: pH Optimization for Stability & Storage Ticket ID: PIP-STAB-001 Assigned Specialist: Senior Application Scientist

Executive Summary: The "Hidden Equilibrium" Challenge

Researchers working with piperidin-4-one derivatives (often synthesized via the Mannich reaction) frequently encounter unexplained degradation: loss of yield, yellowing, or the appearance of aldehydes in LC-MS data.

The Root Cause: These compounds exist in a dynamic equilibrium. The piperidin-4-one ring is not a static scaffold; it is a Mannich base . Under the wrong pH conditions (typically neutral to basic), the molecule undergoes a Retro-Mannich reaction , reverting to its precursor amine and enone/aldehyde components. Furthermore, the free base form is susceptible to oxidative dehydrogenation, leading to yellow/brown discoloration.

The Solution: Stability is achieved by locking the nitrogen atom in its protonated (salt) state, effectively "freezing" the equilibrium and preventing the retro-reaction.

Module 1: The Science of Instability

1.1 The Retro-Mannich Pathway

The stability of piperidin-4-one derivatives is governed by the reversibility of their formation.

• Mechanism: In the presence of a base (or even at neutral pH), the piperidine nitrogen becomes deprotonated. The free lone pair can then facilitate the elimination of the

  -substituent (often an aldehyde or ketone fragment), breaking the ring or cleaving the substituent.

• Trigger: This process is entropy-driven and accelerates with heat and pH

  .

1.2 Oxidative Degradation

• Mechanism: The free base form allows for enolization at the 3,5-positions. These enols are highly reactive toward atmospheric oxygen, leading to the formation of conjugated enones (yellowing) and eventual polymerization.

• Visual Indicator: A shift from white/colorless crystals to yellow/brown gum is a hallmark of oxidative degradation driven by improper pH control (free base exposure).

Module 2: Visualization of Degradation Pathways

The following diagram maps the kinetic fate of piperidin-4-one derivatives under varying pH conditions.

Figure 1: The "Stability Switch."[1] Acidic conditions (Green) sequester the molecule in its stable salt form. Neutral/Basic conditions (Yellow) expose the free base to degradation pathways (Red).

Module 3: Optimal pH Ranges & Protocols

3.1 The "Goldilocks Zone" (pH 3.0 – 5.0)

Data indicates that maintaining the pH between 3.0 and 5.0 is critical for solution-phase stability.

• pH < 2.0: Risk of acid-catalyzed hydrolysis of other functional groups (e.g., esters, acetals).

• pH > 6.0: Rapid increase in Retro-Mannich kinetics and oxidation rates.

3.2 Quantitative Stability Data

Condition	Form	Stability Duration (25°C)	Primary Degradation Mode
pH 1.0 (0.1M HCl)	Salt	High (> 6 months)	Minimal; potential acid hydrolysis
pH 4.0 (Acetate Buffer)	Salt	Optimal (> 12 months)	Negligible
pH 7.0 (Phosphate)	Equilibrium	Low (< 1 week)	Retro-Mannich (Trace)
pH 9.0 (Carbonate)	Free Base	Very Low (< 24 hours)	Rapid Retro-Mannich + Oxidation
Solid State (HCl Salt)	Salt	Excellent (> 2 years)	None (if kept dry)

3.3 Protocol: Preparation of Stabilization Buffer (pH 4.0)

Use this buffer for dissolving piperidin-4-one derivatives for LC-MS analysis or short-term solution storage.

Reagents:

• Sodium Acetate Trihydrate (

  )

• Glacial Acetic Acid (

  )

• Milli-Q Water

Step-by-Step:

• Weigh: Dissolve 2.95 g of Sodium Acetate Trihydrate in 800 mL of Milli-Q water.

• Adjust: Add Glacial Acetic Acid dropwise while monitoring with a calibrated pH meter until pH reaches 4.0 ± 0.1 .

• Dilute: Adjust final volume to 1000 mL with water.

• Usage: Dissolve your piperidin-4-one derivative in this buffer. If the compound is hydrophobic, use a mixture of 50% Buffer / 50% Acetonitrile .

Module 4: Troubleshooting & FAQs

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Sample turns yellow/brown overnight	Oxidation of the free base.	Check pH. If pH > 6, acidify immediately with 1N HCl or switch to Acetate Buffer pH 4.0. Store under Nitrogen.
Precipitate forms in aqueous solution	pH is too high; Free base is crashing out.	The salt form is soluble; the free base is not. Add dilute acid (HCl or Acetic) dropwise until solid redissolves (target pH 4).
"Ghost" peaks in LC-MS (Aldehydes)	Retro-Mannich reaction occurring in the injector/column.	Ensure your mobile phase is acidic (0.1% Formic Acid). Do not use neutral ammonium acetate without acid.
Low yield during synthesis	Reaction pH drifted too high.	Maintain acidic catalysis (ethanol/HCl or acetic acid) throughout the Mannich condensation.

Frequently Asked Questions (FAQs)

Q: Can I store the free base if I keep it in the freezer? A: It is risky. Even at -20°C, the free base can undergo slow oxidative degradation or polymerization. It is highly recommended to convert the free base to the Hydrochloride (HCl) or Oxalate salt immediately after isolation. These salts are crystalline and stable for years.

Q: Why not just use pH 1 (0.1M HCl) for everything? A: While stable for the piperidone ring, pH 1 is extremely harsh. It can hydrolyze esters, amides, or acetals present elsewhere in your drug candidate. pH 4.0 is the "soft" acidic condition that stabilizes the nitrogen without destroying other functionalities.

Q: My compound is a "Curcumin Mimic" (3,5-bis(ylidene)-4-piperidone). Does this apply? A: Yes, but with a caveat. These compounds are conjugated systems. They are less prone to Retro-Mannich but more prone to Michael Addition (nucleophilic attack) and hydrolysis. Store these strictly in the dark (light sensitive) and maintain pH 4-5 to prevent hydrolysis of the benzylidene double bonds.

References

• Influence of pH on Mannich Base Stability Title: The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride. Source: National Institutes of Health (PMC) URL:[Link]

• Kinetics of Mannich Base Decomposition Title: Kinetics of the decomposition of a Mannich base. Source: Journal of Pharmaceutical Sciences URL:[Link]

• Retro-Mannich Reaction Mechanisms Title: Study of 2-aminoquinolin-4(1H)-one under Mannich and retro-Mannich reaction. Source: PLOS ONE URL:[2][Link][2]

• Oxidation of Piperidin-4-one Derivatives Title: Kinetics and Mechanism of Oxidation of Piperidin-4-one Semicarbazones. Source: ResearchGate URL:[Link]

• General Mannich Reaction Review Title: Mannich reaction - Reaction mechanism and Applications.[1][3] Source: Wikipedia (Grounding for general mechanism) URL:[Link][4]

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. Study of 2-aminoquinolin-4(1H)-one under Mannich and retro-Mannich reaction | PLOS One [journals.plos.org]
• 3. Mannich-type Reactions of Cyclic Nitrones: Effective Methods for the Enantioselective Synthesis of Piperidine-containing Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR Spectral Interpretation of (2R,6R)-2,6-Dimethylpiperidin-4-one: A Comparative Guide

This guide provides an in-depth technical comparison of the 1H NMR spectral characteristics of (2R,6R)-2,6-dimethylpiperidin-4-one (trans-isomer) versus its stereoisomers, specifically the meso-(2R,6S) cis-isomer. It is designed for medicinal chemists and analytical scientists requiring rigorous structural validation.[1][2]

Executive Summary & Application Scope

The (2R,6R)-2,6-dimethylpiperidin-4-one scaffold is a critical pharmacophore in the synthesis of alkaloids and nitrogen-containing heterocycles. In drug development, distinguishing this chiral trans-isomer from its achiral cis-meso counterpart ((2R,6S)) is a frequent bottleneck.

This guide compares the "performance" of 1H NMR spectroscopy in resolving these isomers. Unlike the cis-isomer, which locks into a thermodynamically favored diequatorial chair conformation, the (2R,6R) trans-isomer exists in a rapid conformational equilibrium. This dynamic behavior results in a distinct "averaged" spectral signature that serves as a definitive identification metric.[1]

Key Technical Differentiators

Feature	(2R,6R)-Trans Isomer (Target)	(2R,6S)-Cis Isomer (Alternative)
Symmetry	(Chiral)	(Meso, Plane of Symmetry)
Conformation	Rapid Equilibrium (Chair Chair)	Locked Chair (Diequatorial)
H2/H6 Signal	Averaged Multiplet ( Hz)	Distinct Doublet of Doublets ( Hz)
Methyl Shift	Single Averaged Signal	Single Signal (Upfield due to equatorial pos.)

Stereochemical Foundation & Causality

To interpret the NMR data accurately, one must understand the causal link between stereochemistry and the Karplus relationship.

The Conformational Challenge

• Cis-(2R,6S): Both methyl groups can adopt an equatorial position simultaneously.[1] This is the global minimum.[1] The ring is rigid.[1] H2 and H6 are purely axial .[1]

• Trans-(2R,6R): In a chair conformation, one methyl is equatorial and the other is axial. To relieve strain, the ring undergoes rapid flipping at room temperature.

  • State A: Me(2)-eq, Me(6)-ax[3]

  • State B: Me(2)-ax, Me(6)-eq

  • Result: The observed NMR signal is a population-weighted average of these states.

Graphviz Workflow: Stereochemical Assignment

The following diagram illustrates the decision logic for assigning the stereochemistry based on spectral data.

Caption: Logic flow for distinguishing cis/trans isomers using 1H NMR coupling constants and conformational dynamics.

Experimental Protocol: High-Resolution Acquisition

For unambiguous assignment, standard parameters are often insufficient due to signal overlap in the aliphatic region.

Protocol A: Sample Preparation & Acquisition[6]

• Solvent Selection:

  • Primary:

    (Chloroform-d) – Standard, but may cause overlap of H3/H5 protons.[1]

  • Alternative:

    (Benzene-d6) – Recommended .[1] The magnetic anisotropy of the benzene ring often induces an "ASIS" (Aromatic Solvent-Induced Shift), resolving the H3ax/H3eq and H5ax/H5eq multiplets significantly better than chloroform [1].

• Concentration: Prepare a 10-15 mg sample in 0.6 mL solvent. High concentration is not required and can lead to line broadening.[1]

• Acquisition Parameters:

  • Frequency: 400 MHz minimum (600 MHz preferred for resolving second-order effects).

  • Scans (NS): 16-32.[1]

  • Relaxation Delay (D1):

    seconds (ensure full relaxation of methyl protons for accurate integration).

Comparative Spectral Analysis

The Methine Protons (H2 & H6) – The Primary Indicator

This is the most diagnostic region of the spectrum (typically 2.5 – 3.5 ppm).

• Alternative (Cis-Isomer):

  • H2 and H6 are fixed in the axial position.[1]

  • They couple to H3ax (trans-diaxial,

    Hz) and H3eq (cis-equatorial-axial, Hz).

  • Appearance: A clear doublet of doublets (dd) or triplet of doublets (td) with a wide splitting width (

    Hz total width).[1]

• Product ((2R,6R)-Trans Isomer):

  • H2/H6 rapidly alternate between axial and equatorial orientations.[1]

  • The observed

    value is the time-averaged value:

  • Appearance: A broadened multiplet or a quintet-like structure with intermediate coupling constants.[1] The distinct "large" coupling of the cis-isomer is absent.

The Methyl Groups[1][2][7][8]

• Cis-Isomer: Methyls are equatorial.[1][3] They appear as a sharp doublet at lower frequency (shielded).[1]

• Trans-Isomer: Methyls average between axial (deshielded) and equatorial (shielded).[1] The signal appears slightly downfield compared to the cis-isomer doublet, often by 0.05 - 0.1 ppm.

Quantitative Data Comparison Table

The following data represents typical values in

at 298 K.

Signal	Multiplicity	(2R,6R)-Trans (Target)	(2R,6S)-Cis (Meso)	Interpretation
H-2, H-6	Multiplet / dd	ppm Hz (Avg)	ppm Hz	Key Differentiator: Trans lacks the large trans-diaxial coupling.
Me-2, Me-6	Doublet (d)	ppm Hz	ppm Hz	Trans methyls are slightly deshielded due to partial axial character.
H-3, H-5	Multiplet	Complex 2nd order (AA'BB')	Distinct ax/eq patterns	Cis isomer shows clearer separation of H3ax and H3eq.

Advanced Validation: NOESY/ROESY

If 1D NMR is inconclusive (e.g., due to peak broadening), 2D NOESY (Nuclear Overhauser Effect Spectroscopy) provides spatial proof.

• Mechanism: NOE signals depend on the inverse sixth power of the distance (

  ).

• Cis-Protocol: In the diequatorial conformation, the Methyl protons are far from H2/H6 (which are axial). Weak or No NOE is observed between Me and H2/H6.[1] Strong NOE is seen between H2/H6 and H3ax/H5ax.[1]

• Trans-Protocol: Due to averaging, the Methyl group spends 50% of its time in the axial position, placing it spatially closer to the methine proton (which becomes equatorial). Observable NOE correlations may appear between the Methyl group and the ring protons, confirming the transient axial conformation [2].

References

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1] Describes solvent effects (ASIS) for resolving piperidine resonances.

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[1] Fundamental reference for Karplus relationships and coupling constants in cyclic systems.

• Eliel, E. L., & Wilen, S. H. (1994).[1] Stereochemistry of Organic Compounds. Wiley-Interscience.[1] Authoritative source on conformational analysis of 2,6-disubstituted piperidines.

Sources

• 1. (2R,6R)-2,6-dimethylpiperidin-1-ium | C7H16N+ | CID 7045687 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. emerypharma.com [emerypharma.com]
• 3. 2,6-Dimethylpiperidine - Wikipedia [en.wikipedia.org]

The Analytical Challenge: Understanding 2,6-Dimethylpiperidin-4-one

A Senior Application Scientist's Guide to Chiral HPLC Separation of 2,6-Dimethylpiperidin-4-one

This guide presents a comprehensive, data-supported framework for developing and optimizing chiral High-Performance Liquid Chromatography (HPLC) methods for the enantiomeric separation of 2,6-dimethylpiperidin-4-one. The piperidine scaffold is a privileged structure in medicinal chemistry, making the stereoselective analysis of its derivatives a critical task for researchers, scientists, and drug development professionals.[1] This document provides an in-depth technical comparison of potential separation strategies, grounded in established chromatographic principles and experimental insights.

The target analyte, 2,6-dimethylpiperidin-4-one, possesses two chiral centers at the C2 and C6 positions. This stereochemistry gives rise to a pair of enantiomers, (2R, 6R) and (2S, 6S), and an achiral meso isomer (2R, 6S). The primary objective of a chiral HPLC method is the baseline resolution of the enantiomeric pair.

The molecular architecture presents specific features that guide the selection of a chiral separation strategy:

• Secondary Amine: The basic nitrogen atom is a key interaction site, capable of acting as both a hydrogen bond donor and acceptor.

• Ketone Functionality: The carbonyl group offers an additional hydrogen bond acceptor site and contributes to the molecule's polarity.

• Constrained Conformation: The piperidine ring typically adopts a chair conformation, which dictates the spatial orientation of the substituent groups and their presentation to the chiral stationary phase (CSP).[2]

Comparative Analysis of Chiral Stationary Phases (CSPs)

Direct enantioseparation using CSPs is the most prevalent and efficient technique in chiral chromatography.[3] The choice of CSP is the paramount decision in method development. Based on the structural characteristics of 2,6-dimethylpiperidin-4-one, an initial screening should prioritize CSPs known for their efficacy in separating cyclic amines.

Table 1: Comparison of Recommended Chiral Stationary Phases

CSP Class	Chiral Selector & Mechanism	Suitability for 2,6-Dimethylpiperidin-4-one	Primary Mobile Phase Modes
Polysaccharide-Based	Derivatized amylose or cellulose (e.g., tris(3,5-dimethylphenylcarbamate)). Separation is achieved through a combination of hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric inclusion within chiral grooves.[4]	High. This class of CSPs is exceptionally versatile and demonstrates a high success rate for resolving a wide variety of racemates, including cyclic amines and ketones.[5][6]	Normal Phase (NP), Polar Organic (PO), Reversed-Phase (RP)
Cyclofructan-Based	Derivatized cyclofructans (e.g., Larihc® CF6-P). Chiral recognition is primarily driven by hydrogen bonding and inclusion complexation.	High. Cyclofructan CSPs have proven particularly effective for the separation of primary and secondary amines, often yielding excellent results in the polar organic mode.[7]	Polar Organic (PO), Reversed-Phase (RP)
Macrocyclic Glycopeptide-Based	Teicoplanin or Vancomycin-based phases. These offer a complex 3D structure with multiple interaction points (ionic, hydrogen bonding, steric), providing broad selectivity.	Moderate to High. Their multimodal interaction capabilities make them a strong candidate, especially in RP or PO modes where the analyte is soluble and ionized.	Reversed-Phase (RP), Polar Organic (PO)
Chiral Crown Ether-Based	Based on (+)- or (-)-(18-Crown-6)-tetracarboxylic acid. Specifically designed for resolving primary amines via complexation with the protonated amino group.[4]	Low. The specificity for primary amines makes this CSP class less likely to succeed with the secondary amine of 2,6-dimethylpiperidin-4-one.	Reversed-Phase (RP) with strongly acidic mobile phases.

Expert Recommendation: An efficient initial screening strategy should involve a diverse set of columns. We recommend starting with immobilized polysaccharide-based CSPs (e.g., Chiralpak® IA, IB, IC) due to their broad selectivity and solvent compatibility, alongside a cyclofructan-based column to leverage a different recognition mechanism.[4][7]

A Systematic Workflow for Chiral Method Development

A structured, logical approach is essential for efficiently developing a robust and reproducible chiral separation method. The following protocols outline a self-validating system, from initial screening to final optimization.

Protocol 1: Initial CSP and Mobile Phase Screening

Objective: To rapidly identify a CSP and mobile phase mode that provides any degree of enantioselectivity (α > 1.05).

Experimental Workflow Diagram

Caption: A systematic workflow for initial CSP screening.

Step-by-Step Methodology:

• Analyte Preparation: Prepare a 1.0 mg/mL stock solution of racemic 2,6-dimethylpiperidin-4-one in ethanol. For injection, dilute to 0.5 mg/mL using the initial mobile phase composition.

• Column Set: Employ a screening set of 3-4 columns, including Chiralpak® IA, IB, and a cyclofructan column.

• Normal Phase (NP) Conditions:

  • Mobile Phase: n-Hexane / Isopropanol (IPA) (90:10, v/v) containing 0.1% diethylamine (DEA).

  • Causality: The apolar bulk solvent (hexane) and polar modifier (IPA) control retention. The basic additive (DEA) is critical to prevent peak tailing by masking acidic silanol sites on the CSP surface, which would otherwise interact strongly with the basic analyte.[7]

  • Parameters: Flow Rate: 1.0 mL/min; Temperature: 25 °C; Detection: UV at 215 nm.

• Polar Organic (PO) Conditions:

  • Mobile Phase: Acetonitrile (ACN) / Methanol (MeOH) (90:10, v/v) containing 0.1% triethylamine (TEA) and 0.1% trifluoroacetic acid (TFA).

  • Causality: This mode is effective for polar analytes. The combination of a basic (TEA) and acidic (TFA) additive can form an ionic pair that modulates the analyte's interaction with the CSP, often improving peak shape and selectivity.[7]

  • Parameters: Flow Rate: 1.0 mL/min; Temperature: 25 °C; Detection: UV at 215 nm.

• Evaluation: Assess all chromatograms. Any condition that produces two distinct peaks or even a partially resolved shoulder is a viable candidate for optimization.

Protocol 2: Mobile Phase and Method Optimization

Objective: To achieve baseline resolution (Rs ≥ 1.5) with good peak shape and a reasonable analysis time.

Step-by-Step Methodology:

• Optimize Alcohol Modifier (for NP): Using the best CSP from the NP screen, vary the concentration of the alcohol modifier (IPA or ethanol) between 5% and 25%.

  • Causality: Decreasing the alcohol percentage increases retention and often enhances chiral recognition, potentially improving the separation factor (α).

• Optimize Additive Concentration: Vary the concentration of the basic additive (e.g., DEA) from 0.05% to 0.2%.

  • Causality: An optimal concentration of the additive is required to achieve symmetrical peaks without competing excessively with the analyte for interaction sites on the CSP, which could reduce selectivity.

• Evaluate Temperature: Analyze the separation at three different temperatures (e.g., 15 °C, 25 °C, and 40 °C).

  • Causality: Enantioseparation is an enthalpically driven process. Lowering the temperature often increases the stability difference of the transient diastereomeric complexes, leading to better resolution. However, this comes at the cost of increased viscosity and longer run times.

• Adjust Flow Rate: Once optimal selectivity is achieved, adjust the flow rate (e.g., between 0.5 and 1.5 mL/min) to find the best compromise between resolution and analysis time.

The Basis of Separation: Chiral Recognition Mechanisms

The enantioselective separation is governed by the formation of transient, diastereomeric complexes between the individual enantiomers and the CSP. The difference in the stability of these complexes dictates the differential retention times.

Logical Relationship Diagram

Caption: Logical flow of chiral recognition leading to separation.

For a polysaccharide CSP, the key interactions with 2,6-dimethylpiperidin-4-one are:

• Hydrogen Bonding: Between the analyte's N-H and C=O groups and the CSP's carbamate moieties.

• Steric Fit: The precise spatial arrangement of the analyte's methyl groups within the chiral grooves of the polysaccharide backbone is critical. One enantiomer will fit more snugly, allowing for more favorable interactions and thus, a more stable complex and longer retention time.[3]

This multi-point interaction model explains why one enantiomer is retained longer than the other, resulting in their chromatographic separation.

References

• Ilisz, I., Pataj, Z., Aranyi, A., & Péter, A. (2012). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. Journal of Chromatography A, 1269, 185-195. [Link]

• Hyun, M. H. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 179-187. [Link]

• Nazareth, C., & D'Souza, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. [Link]

• Columnex. (n.d.). Chiral HPLC and SFC Columns. Retrieved from [Link]

• Abdel-Megied, A. M., El-Shorbagi, M. A., & Aboul-Enein, H. Y. (2011). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. Chirality, 23(1), 61-67. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations Guidebook. Retrieved from [Link]

• Kubota, T., Nariai, H., & Harada, T. (2017). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 22(1), 119. [Link]

• Sridhar, S. K., & Saravanan, A. K. (2013). Piperidin-4-one: the potential pharmacophore. Medicinal Chemistry Research, 22(11), 5099-5108. [Link]

• Wikipedia. (n.d.). 2,6-Dimethylpiperidine. Retrieved from [Link]

• Arulraj, R. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4, 192-199. [Link]

Sources

• 1. Piperidin-4-one: the potential pharmacophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrevlett.com [chemrevlett.com]
• 3. eijppr.com [eijppr.com]
• 4. columnex.com [columnex.com]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 6. researchgate.net [researchgate.net]
• 7. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Crystallographic Analysis of Piperidin-4-one Scaffolds: Insights for Drug Design and Development

This guide provides a comparative analysis of the X-ray crystallography data for piperidin-4-one derivatives. While a specific crystallographic dataset for (2R,6R)-2,6-dimethylpiperidin-4-one is not publicly available in the searched databases, this guide will establish a framework for its anticipated structural features by comparing it with closely related, structurally characterized analogs. Understanding the conformational intricacies of the piperidin-4-one ring system is paramount for researchers in medicinal chemistry and drug development due to its prevalence in a wide array of biologically active compounds.[1][2]

The 4-piperidone scaffold is a crucial building block in the synthesis of complex heterocyclic compounds, including potent analgesics like fentanyl.[3] The diverse biological activities of piperidin-4-one derivatives, ranging from anti-inflammatory to anticancer and antimicrobial properties, underscore the importance of detailed structural elucidation.[1][3] X-ray crystallography stands as a definitive tool for assessing the conformational dynamics of the piperidine ring in response to various substitution patterns.[3]

Conformational Landscape of Piperidin-4-one Derivatives

The six-membered piperidine ring is not planar and can adopt several conformations, with the "chair" and "boat" forms being the most common. The energetic preference for a particular conformation is dictated by the nature and stereochemistry of the substituents on the ring. These conformational preferences are critical as they directly influence the three-dimensional shape of the molecule and, consequently, its interaction with biological targets.

For instance, non-sterically hindered piperidin-4-one derivatives typically adopt the more stable chair conformation.[1] However, the introduction of different substituents can lead to other conformations such as half-chair, twist boat, or distorted boat forms.[1][2]

The subject of this guide, (2R,6R)-2,6-dimethylpiperidin-4-one, is a chiral molecule with two stereocenters. The relative orientation of the two methyl groups (cis or trans) will significantly impact the preferred conformation of the piperidine ring. In the case of the (2R,6R) isomer, which is a cis isomer, a chair conformation with both methyl groups in equatorial positions would be the most sterically favorable and thus, the expected conformation.

Comparative Analysis of Crystallographic Data

To provide a clear comparison, the table below summarizes key crystallographic parameters for a selection of published piperidin-4-one derivatives. This data serves as a benchmark for what can be expected for (2R,6R)-2,6-dimethylpiperidin-4-one and other analogs.

Compound Name	Molecular Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Conformation	Reference
1-[(1R)-2-hydroxy-1-phenylethyl]piperidin-4-one	C₁₃H₁₇NO₂	Monoclinic	P2₁	8.3316(3)	6.0123(2)	11.9961(5)	99.888(2)	Chair	[1][3]
2,6-bis(2,5-dimethoxyphenyl)-3,5-dimethylpiperidin-4-one	C₂₃H₂₉NO₅	Monoclinic	P2₁/c	11.1358(7)	9.4756(5)	20.4541(11)	92.271(2)	Chair	[4]
1-Acryloyl-3-methyl-2,6-bis(3,4,5-trimethoxyphenyl)piperidine-4-one	C₂₇H₃₃NO₈	Orthorhombic	Pbca	-	-	-	-	Twist Boat	[2]

Insights from the Comparative Data:

• The data clearly illustrates the conformational flexibility of the piperidin-4-one ring.

• The choice of substituents and their stereochemistry is a determining factor in the adopted conformation.

• Even with different substituents, the chair conformation is prevalent in many derivatives, suggesting it is a low-energy state for this scaffold.

Experimental Protocol: Single-Crystal X-ray Diffraction

The following protocol outlines a standard workflow for the structural determination of a novel piperidin-4-one derivative.

1. Crystallization:

• Rationale: The first and often most challenging step is to obtain high-quality single crystals suitable for diffraction.
• Procedure:

• Synthesize and purify the piperidin-4-one derivative.[2]
• Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., ethanol, methanol, dichloromethane/methanol, benzene-petroleum ether) to near saturation.[2]
• Employ a crystallization technique such as slow evaporation, vapor diffusion, or cooling to promote the growth of single crystals.
• Harvest a well-formed crystal with sharp edges and no visible defects.

2. Crystal Mounting and Data Collection:

• Rationale: The crystal must be mounted and cooled to minimize thermal vibrations of the atoms, leading to a clearer diffraction pattern.
• Procedure:

• Mount a suitable crystal on a cryoloop.
• Place the mounted crystal in a stream of cold nitrogen gas (typically 100 K) on the goniometer of a diffractometer.
• Center the crystal in the X-ray beam.
• Collect a series of diffraction images by rotating the crystal in the X-ray beam. Modern diffractometers with CCD area detectors are commonly used.[4]

3. Data Processing and Structure Solution:

• Rationale: The collected diffraction data is processed to determine the unit cell parameters and the intensities of the reflections, which are then used to solve the crystal structure.
• Procedure:

• Index the diffraction pattern to determine the unit cell dimensions and crystal system.
• Integrate the raw diffraction data to obtain the intensity of each reflection.
• Apply corrections for experimental factors (e.g., absorption).
• Solve the structure using direct methods or Patterson methods to obtain an initial model of the atomic positions. Software such as SHELXS is often used.[4]

4. Structure Refinement:

• Rationale: The initial structural model is refined to improve the agreement between the calculated and observed diffraction data.
• Procedure:

• Refine the atomic positions, and thermal parameters against the experimental data using a least-squares minimization algorithm. Software such as SHELXL is commonly employed for this purpose.[4]
• Locate and add hydrogen atoms to the model.
• Assess the quality of the final model using metrics such as the R-factor and goodness-of-fit.

The workflow for single-crystal X-ray diffraction is a sequential process that requires careful execution at each step to yield a high-quality crystal structure.

Caption: Workflow for Single-Crystal X-ray Crystallography.

Conclusion

While the specific crystal structure of (2R,6R)-2,6-dimethylpiperidin-4-one remains to be reported in the public domain, a comparative analysis of its structural analogs provides invaluable insights into its likely conformational behavior. The piperidin-4-one scaffold exhibits significant conformational plasticity, which is a key determinant of its biological activity. The experimental protocols and comparative data presented in this guide offer a robust framework for researchers and drug development professionals working with this important class of heterocyclic compounds. The determination of the crystal structure of (2R,6R)-2,6-dimethylpiperidin-4-one would be a valuable addition to the structural chemistry landscape and would undoubtedly aid in the rational design of novel therapeutics.

References

• Romero-Estudillo, I., et al. (2015). Crystal structures of two chiral piperidine derivatives. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 12), o1207–o1211. Available at: [Link]

• IUCr Journals. (2015). Crystal structures of two chiral piperidine derivatives: 1-[(1R)-2-hydroxy-1-phenylethyl]piperidin-4-one and 8-[(1S)-1-phenylethyl]-1,4-dioxa-8-azaspiro[4.5]decane-7-thione. Available at: [Link]

• Ramalingam, A. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199. Available at: [Link]

• Chemical Review and Letters. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Available at: [Link]

• Siddiqui, Z., et al. (2024). Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents. Heliyon, 10(10), e35122. Available at: [Link]

• Parthiban, P., et al. (2014). Crystal structure of 2,6-bis(2,5-dimethoxyphenyl)-3,5-dimethylpiperidin-4-one. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 10), o1160. Available at: [Link]

• PubChem. 2,6-Dimethylpiperidin-4-one. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. Crystal structures of two chiral piperidine derivatives: 1-[(1R)-2-hy­droxy-1-phenyl­eth­yl]piperidin-4-one and 8-[(1S)-1-phenyl­eth­yl]-1,4-dioxa-8-aza­spiro­[4.5]decane-7-thione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrevlett.com [chemrevlett.com]
• 3. journals.iucr.org [journals.iucr.org]
• 4. Crystal structure of 2,6-bis­(2,5-di­meth­oxy­phen­yl)-3,5-di­methyl­piperidin-4-one - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Guide to the Infrared Spectroscopy of (2R,6R)-2,6-dimethylpiperidin-4-one: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and organic synthesis, the precise characterization of molecular structures is paramount. The piperidin-4-one scaffold is a crucial pharmacophore found in a multitude of biologically active compounds.[1] This guide offers a detailed examination of the infrared (IR) spectroscopic features of a specific derivative, (2R,6R)-2,6-dimethylpiperidin-4-one, providing a comparative analysis against related structures to aid in its identification and characterization.

Predicted Infrared Spectrum of (2R,6R)-2,6-dimethylpiperidin-4-one

The primary vibrational modes of interest are the carbonyl (C=O) stretch, the amine (N-H) stretch, C-H stretches, and various bending and stretching vibrations in the fingerprint region.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity
Carbonyl (Ketone)	C=O Stretch	~1715	Strong, Sharp
Secondary Amine	N-H Stretch	3300 - 3500	Weak to Medium, Sharp
Alkyl Groups	C-H Stretch	2850 - 2960	Strong
Secondary Amine	N-H Bend	1580 - 1650 (often weak or absent)	Weak to Medium
Alkyl Groups	C-H Bend	~1465 and ~1375	Medium
Aliphatic Amine	C-N Stretch	1020 - 1250	Medium to Weak
Secondary Amine	N-H Wag	665 - 910	Broad, Strong

Comparative Spectral Analysis

A deeper understanding of the IR spectrum of (2R,6R)-2,6-dimethylpiperidin-4-one is achieved by comparing its expected features with those of simpler, related molecules.

The foundational six-membered ring containing a ketone in the target molecule is cyclohexanone. Saturated six-membered cyclic ketones, like cyclohexanone, typically exhibit a strong and sharp C=O stretching absorption at approximately 1715 cm⁻¹.[2] This provides a solid baseline for our target molecule. The presence of the nitrogen atom and methyl groups in the piperidinone ring is not expected to significantly shift this C=O frequency, as they are not in direct conjugation with the carbonyl group.

Piperidine, the parent heterocyclic amine, offers insight into the amine-related vibrations. As a secondary amine, piperidine displays a characteristic N-H stretching vibration. Secondary amines typically show a single, relatively weak N-H stretching band in the region of 3300-3500 cm⁻¹.[3][4][5] This is a key differentiator from primary amines, which exhibit two N-H stretching bands.[4][5] Furthermore, secondary amines often have a strong, broad N-H wagging absorption in the 665-910 cm⁻¹ range.[4]

Introducing the two methyl groups at the 2 and 6 positions, as in 2,6-dimethylpiperidine, primarily affects the C-H stretching and bending regions of the spectrum. The IR spectrum of 2,6-dimethylpiperidine will show strong C-H stretching absorptions between 2850 and 2960 cm⁻¹, characteristic of alkanes.[6] These peaks will also be prominent in the spectrum of (2R,6R)-2,6-dimethylpiperidin-4-one.

Key Differentiating Features in the IR Spectrum

Based on the comparative analysis, the following spectral features would be crucial for the identification of (2R,6R)-2,6-dimethylpiperidin-4-one:

• A strong, sharp absorption peak around 1715 cm⁻¹: This is the most definitive peak, indicating the presence of a saturated, six-membered cyclic ketone.[2]

• A single, weak to medium intensity peak in the 3300-3500 cm⁻¹ region: This signifies the N-H stretch of the secondary amine.[3][4][5] Its presence distinguishes the molecule from a tertiary amine, and its singularity distinguishes it from a primary amine.

• Strong C-H stretching absorptions between 2850 and 2960 cm⁻¹: These are expected due to the multiple methyl and methylene groups in the molecule.[6]

• A broad absorption in the 665-910 cm⁻¹ range: This can be attributed to the N-H wagging vibration of the secondary amine.[4]

The logical relationship between the functional groups and their expected IR peaks is illustrated in the diagram below.

Figure 1: A diagram illustrating the correlation between the primary functional groups of (2R,6R)-2,6-dimethylpiperidin-4-one and their characteristic infrared absorption peaks.

Experimental Protocol for Acquiring the IR Spectrum

To experimentally verify the predicted spectrum, the following protocol for Attenuated Total Reflectance (ATR) FT-IR spectroscopy is recommended, as it requires minimal sample preparation.

Instrumentation:

• Fourier Transform Infrared (FT-IR) Spectrometer equipped with a Diamond or Germanium ATR accessory.

Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the solid (2R,6R)-2,6-dimethylpiperidin-4-one sample onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

Data Acquisition:

• Collect the sample spectrum over a range of 4000 to 400 cm⁻¹.

• Co-add a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• The instrument's software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

The experimental workflow is depicted in the following diagram.

Figure 2: A flowchart outlining the key steps for acquiring an FT-IR spectrum using an ATR accessory.

Conclusion

The infrared spectrum of (2R,6R)-2,6-dimethylpiperidin-4-one is characterized by a strong carbonyl absorption around 1715 cm⁻¹ and a distinct, single N-H stretching peak in the 3300-3500 cm⁻¹ region. These features, in conjunction with the prominent C-H stretching bands and the broad N-H wag, provide a unique spectral fingerprint for this molecule. By comparing these expected peaks with the spectra of simpler, related compounds, researchers can confidently identify and characterize this important piperidinone derivative, ensuring the integrity of their synthetic and developmental endeavors.

References

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• Oreate AI Blog. (2026, January 8). Decoding the IR Spectrum of Secondary Amines. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. [Link]

• Spectroscopy Online. (2019, May 1). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. [Link]

• Canadian Science Publishing. (n.d.). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. [Link]

• Chemistry LibreTexts. (2024, September 30). 24.10: Spectroscopy of Amines. [Link]

• Chemistry LibreTexts. (2024, September 30). 19.14: Spectroscopy of Aldehydes and Ketones. [Link]

• ChemHelp ASAP. (2023, August 31). Carbonyl absorbances in infrared spectroscopy. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Ketones. [Link]

• PubChem. (n.d.). 2,6-Dimethylpiperidin-4-one. [Link]

• PubMed. (n.d.). Piperidin-4-one: the potential pharmacophore. [Link]

Sources

• 1. Piperidin-4-one: the potential pharmacophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Decoding the IR Spectrum of Secondary Amines - Oreate AI Blog [oreateai.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Comparing reactivity of 2,6-dimethylpiperidin-4-one vs piperidin-4-one

Technical Comparison: Steric and Electronic Modulation in Piperidin-4-one Scaffolds

Executive Summary

In medicinal chemistry, the piperidin-4-one scaffold serves as a critical pharmacophore for developing analgesics, acetylcholinesterase inhibitors, and anticancer agents. The choice between the unsubstituted piperidin-4-one (1) and its substituted analogue 2,6-dimethylpiperidin-4-one (2) is rarely arbitrary; it dictates the synthetic strategy and the final physicochemical profile of the drug candidate.

While both scaffolds share the core heterocyclic ketone structure, the introduction of methyl groups at the C2 and C6 positions in (2) imposes severe steric constraints on the nitrogen center (N1) while anchoring the ring into a rigid chair conformation. This guide objectively compares their reactivity profiles, highlighting how steric bulk at the

-amino positions modulates N-alkylation rates and stereochemical outcomes at the carbonyl center.

Structural & Conformational Analysis

The reactivity differences stem directly from conformational thermodynamics.

• Piperidin-4-one: Exists in a dynamic equilibrium of chair and twist-boat conformers. The nitrogen lone pair is sterically accessible.

• 2,6-Dimethylpiperidin-4-one: The methyl substituents at C2 and C6 strongly prefer the equatorial orientation to avoid high-energy 1,3-diaxial interactions. This "locks" the ring into a rigid chair conformation, placing the methyl groups in a position that shields the nitrogen atom.

DOT Diagram: Conformational Locking & Steric Shielding

Figure 1: Conformational impact on Nitrogen nucleophilicity. The 2,6-dimethyl substitution locks the ring and hinders the N-lone pair.

Reactivity Profile 1: Nitrogen Functionalization (N1)

The most distinct difference lies in the nucleophilicity of the secondary amine.

• Piperidin-4-one: Reacts rapidly with alkyl halides and acyl chlorides. The lack of steric bulk allows for facile

  attack.

• 2,6-Dimethylpiperidin-4-one: The

  -methyl groups create a "picket fence" effect. While the nitrogen is still basic, its nucleophilicity (kinetic reactivity) is significantly retarded. reactions often require elevated temperatures, polar aprotic solvents (DMF, DMSO), or the use of reductive amination pathways to bypass direct alkylation.

Experimental Data Comparison: Benzylation Rates Reaction: Amine + Benzyl Chloride (

eq) N-Benzyl Product

Parameter	Piperidin-4-one	2,6-Dimethylpiperidin-4-one
Solvent	Dichloromethane (DCM)	DMF or Acetonitrile
Base	(Mild)	or (Stronger/Inorganic)
Temperature	(RT)
Time to Completion	2--4 Hours	12--24 Hours
Yield	>90%	65--75% (Competitive elimination possible)

Protocol: N-Alkylation of 2,6-Dimethylpiperidin-4-one

Note: Due to steric hindrance, direct alkylation is slow. This protocol uses optimized conditions.

• Dissolution: Dissolve 2,6-dimethylpiperidin-4-one (

  ) in anhydrous Acetonitrile ( ).

• Base Addition: Add anhydrous

  ( , ). Why: Inorganic bases are preferred over bulky organic bases like TEA to avoid additional steric crowding.

• Electrophile: Add Benzyl Bromide (

  , ) dropwise.

• Reflux: Heat the mixture to reflux (

  ) for 16 hours. Monitor via TLC (Mobile phase: 30% EtOAc/Hexane).

• Workup: Filter off solids. Concentrate filtrate. Dissolve residue in DCM and wash with water. Dry over

  .

Reactivity Profile 2: Carbonyl Chemistry (C4)

Both molecules possess a ketone at C4, but the stereochemical outcome of nucleophilic attack differs.

• Hydride Reduction (NaBH4):

  • Piperidin-4-one:[1][2][3][4] Yields a mixture of axial and equatorial alcohols.

  • 2,6-Dimethylpiperidin-4-one: The fixed chair conformation and equatorial methyls direct the hydride attack. The nucleophile (Hydride) approaches from the axial direction (less hindered path), yielding the equatorial alcohol (thermodynamically more stable) as the major product.

DOT Diagram: Reaction Pathways

Figure 2: Divergent reaction pathways at C4 and C3/C5 positions.

Reactivity Profile 3: Alpha-Methylenation (C3/C5)

The positions

to the carbonyl (C3 and C5) are reactive in both species. However, the 2,6-dimethyl derivative is a preferred substrate for synthesizing bis(benzylidene) cytotoxic agents.

• Mechanism: Claisen-Schmidt Condensation.

• Advantage of 2,6-Dimethyl: The methyl groups at C2/C6 do not block the enolization at C3/C5. In fact, the rigid conformation often aids in the crystallization of the symmetric bis-benzylidene products, which exist predominantly in the

  -configuration.

Protocol: Synthesis of 3,5-Bis(benzylidene)-2,6-dimethylpiperidin-4-one

• Mix: Combine 2,6-dimethylpiperidin-4-one (

  ) and Benzaldehyde ( ) in Ethanol ( ).

• Catalyst: Add

  solution ( ) dropwise at room temperature.

• Precipitation: A yellow solid typically precipitates within 30 minutes.

• Purification: Filter the solid, wash with cold ethanol and water. Recrystallize from ethanol/DMF.

  • Observation: The reaction is cleaner with 2,6-dimethylpiperidin-4-one than the unsubstituted parent, which can suffer from polymerization or ring-opening side reactions under harsh basic conditions.

References

• Synthesis of Piperidin-4-ones via Mannich Condensation Source: Chemical Review and Letters URL:[Link] Relevance: Establishes the synthetic origin of 2,6-dimethylpiperidin-4-one and its conformational preferences.

• pKa and Basicity of Piperidine Derivatives Source: University of Regina / ResearchGate URL:[Link] Relevance: Supports the discussion on electronic vs steric effects on basicity.

• N-Alkylation Protocols and Kinetics Source: National Institutes of Health (NIH) / PMC URL:[Link] Relevance: Validates the reaction conditions required for hindered amines.

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. 2,6-Dimethylpiperidin-4-one | C7H13NO | CID 11040712 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

The Stereo-Dilemma: A Comparative Guide to the Biological Activity of Piperidinone Stereoisomers

Introduction: The Significance of Three-Dimensionality in Drug Action

In the realm of medicinal chemistry, a molecule is far more than its two-dimensional chemical structure. The specific three-dimensional arrangement of its atoms—its stereochemistry—is a critical determinant of its biological function. This is because biological targets, such as enzymes and receptors, are themselves chiral, intricate three-dimensional entities. The interaction between a drug and its target is often likened to a key fitting into a lock; a precise spatial orientation is paramount for optimal binding and subsequent biological response. Piperidinone, a versatile six-membered heterocyclic scaffold, is a cornerstone in the development of numerous therapeutic agents, finding applications as anticancer, antimicrobial, and central nervous system (CNS) active compounds.[1][2][3] When chirality is introduced into the piperidinone ring, the resulting stereoisomers—molecules with the same chemical formula and connectivity but different spatial arrangements—can exhibit dramatically different pharmacological profiles.

This guide delves into the comparative biological activities of piperidinone stereoisomers. We will explore, with supporting experimental data, how subtle changes in 3D geometry can profoundly impact therapeutic efficacy and target selectivity. Understanding these stereo-differentiated effects is not merely an academic exercise; it is fundamental to the rational design of safer, more potent, and more selective drugs.[1][4]

Case Study 1: Antitubercular Activity of Piperidinol Enantiomers

Tuberculosis remains a formidable global health challenge, necessitating the discovery of novel therapeutic agents. A study into piperidinol analogs, which are closely related to piperidinones and often serve as their synthetic precursors, provides a compelling example of stereoselectivity in antimicrobial activity. Researchers synthesized and evaluated pairs of enantiomers (R and S isomers) for their activity against Mycobacterium tuberculosis.[5]

The investigation revealed that stereochemistry at the secondary hydroxyl group could significantly influence antitubercular potency, although a simple, overarching correlation was not observed. This highlights the complexity of drug-receptor interactions, where the overall shape and electronic distribution of the molecule, dictated by its absolute configuration, determines binding affinity.[5]

Comparative Biological Data

The minimum inhibitory concentrations (MICs) for several enantiomeric pairs of piperidinol analogs against M. tuberculosis are presented below. A lower MIC value indicates greater potency.

Compound Pair	Enantiomer	Substitution (Aryl C-ring)	MIC (μg/mL)[5]
Pair 1	(R)-4b	4-Chloro	1.4
(S)-4a	4-Chloro	9.4
Pair 2	(R)-4n	4-Trifluoromethyl	18.8
(S)-4m	4-Trifluoromethyl	1.7
Pair 3	(R)-4j	4-Fluoro	3.7
(S)-4i	4-Fluoro	9.4
Pair 4	(R)-4g	3,4-Dichloro	18.8
(S)-4h	3,4-Dichloro	4.7

Table 1: Comparative antitubercular activity of piperidinol enantiomers.[5]

Analysis of Stereochemical Influence: The data clearly demonstrates that for certain substitution patterns, one enantiomer is markedly more active than its mirror image. For instance, the (R)-enantiomer with a 4-chloro substitution (4b) is nearly seven times more potent than its (S)-counterpart (4a). Conversely, with a 4-trifluoromethyl group, the (S)-enantiomer (4m) is over ten times more potent than the (R)-isomer (4n).[5] This reversal of preferred stereochemistry with different substituents underscores the intricate nature of the binding interaction with the biological target in M. tuberculosis.

Experimental Protocol: Microplate Alamar Blue Assay (MABA) for Antitubercular Screening

This protocol outlines a standard method for determining the Minimum Inhibitory Concentration (MIC) of compounds against Mycobacterium tuberculosis.

Causality and Validation: The MABA assay is a colorimetric method that uses the redox indicator Alamar Blue to measure cell viability. Metabolically active bacteria reduce the blue dye (resazurin) to a pink product (resorufin). The concentration of the compound that inhibits this reduction (i.e., prevents the color change) is determined as the MIC. This provides a robust and visually confirmable endpoint for assessing antibacterial activity.

Step-by-Step Methodology:

• Preparation of Inoculum: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (albumin-dextrose-catalase), and 0.05% Tween 80 at 37°C.

• Drug Dilution: Prepare serial twofold dilutions of the test compounds (e.g., piperidinol stereoisomers) in a 96-well microplate using the supplemented 7H9 broth. The final concentration range should typically span from 0.1 to 100 µg/mL.

• Inoculation: Adjust the turbidity of the bacterial culture to a McFarland standard of 1.0, then dilute it 1:20 in broth. Add 100 µL of this diluted inoculum to each well containing the test compound.

• Controls: Include a drug-free well (growth control) and a well with the highest concentration of a standard anti-TB drug like rifampicin (positive control).

• Incubation: Seal the plates and incubate at 37°C for 5-7 days.

• Addition of Alamar Blue: After incubation, add 25 µL of Alamar Blue solution and 12.5 µL of 20% Tween 80 to each well.

• Second Incubation: Re-incubate the plates for 24 hours.

• Data Interpretation: The MIC is defined as the lowest drug concentration that prevents the color change from blue to pink. A blue color indicates inhibition of bacterial growth, while a pink color indicates growth.

Visualizing the Experimental Workflow

Sources

• 1. mdpi.com [mdpi.com]
• 2. brieflands.com [brieflands.com]
• 3. ijpsr.com [ijpsr.com]
• 4. Novel Unsymmetric 3,5-Bis(benzylidene)-4-piperidones That Display Tumor-Selective Toxicity [mdpi.com]
• 5. Synthesis and Discovery of Arylpiperidinylquinazolines: New Inhibitors of the Vesicular Monoamine Transporter - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to GC-MS Analysis of Volatile Piperidinone Derivatives

For researchers, scientists, and drug development professionals, the accurate and robust analysis of volatile piperidinone derivatives is a critical task. These compounds, forming the structural backbone of numerous pharmaceuticals and bioactive molecules, present unique analytical challenges due to their volatility, polarity, and thermal lability. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) protocols, grounded in experimental data and field-proven insights, to empower you in developing and validating reliable analytical methods.

The Analytical Challenge: Why Piperidinones Demand a Tailored GC-MS Approach

The inherent chemical properties of volatile piperidinone derivatives necessitate a carefully optimized analytical strategy. Key challenges include:

• Volatility and Thermal Stability: While their volatility makes them suitable for GC, many derivatives are susceptible to thermal degradation in the high temperatures of the GC inlet and column. Piperidine and its derivatives are known to be thermally stable, but the addition of a ketone functional group and other substituents can alter this characteristic.[1]

• Polarity and Peak Tailing: The presence of the nitrogen atom and the carbonyl group can lead to interactions with active sites in the GC system (e.g., silanol groups), resulting in poor peak shape and reduced sensitivity.[2]

• Matrix Complexity: When analyzing samples from biological matrices or complex reaction mixtures, achieving adequate separation from interfering compounds is paramount.

This guide will navigate these challenges by dissecting each stage of the GC-MS workflow, from sample preparation to data analysis, providing a logical framework for method development and comparison.

Strategic Sample Preparation: The Foundation of Robust Analysis

The journey to reliable data begins with meticulous sample preparation. The primary goals are to extract the analytes of interest from the sample matrix and prepare them in a form suitable for GC-MS analysis.

Protocol 1: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a fundamental technique for isolating piperidinone derivatives from aqueous matrices.

Step-by-Step Methodology:

• Sample Preparation: To a 1 mL aqueous sample, add a suitable internal standard.

• pH Adjustment: Adjust the sample pH to >10 with an appropriate base (e.g., 1 M NaOH) to ensure the piperidinone is in its free base form.

• Solvent Extraction: Add 5 mL of a water-immiscible organic solvent (e.g., chloroform/isopropanol mixture, ethyl acetate).

• Mixing: Vortex the mixture for 2 minutes to ensure thorough extraction.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Drying: Pass the organic extract through a small column of anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to the desired final volume.

Causality Behind Choices:

• pH Adjustment: Basifying the solution deprotonates the nitrogen atom, increasing the analyte's hydrophobicity and thus its partitioning into the organic solvent.

• Solvent Choice: The choice of extraction solvent should be guided by the polarity of the specific piperidinone derivative. A solvent mixture like chloroform/isopropanol can be effective for a broader range of polarities.[3][4]

The Derivatization Decision: Enhancing Volatility and Chromatographic Performance

For many piperidinone derivatives, particularly those with active hydrogens (e.g., secondary amines) or high polarity, derivatization is a critical step to improve volatility, thermal stability, and peak shape.[5] The two most common strategies are acylation and silylation.

dot graph Derivatization_Decision { rankdir="LR"; node [shape=box, style="filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

Analyte [label="Volatile Piperidinone Derivative", fillcolor="#F1F3F4", fontcolor="#202124"]; HighPolarity [label="High Polarity or\nActive Hydrogens?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Derivatize [label="Derivatization Recommended", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; DirectAnalysis [label="Direct GC-MS Analysis", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; ReagentChoice [label="Choice of Reagent", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Acylation [label="Acylation\n(e.g., TFAA, PFPA, HFBA)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Silylation [label="Silylation\n(e.g., BSTFA, MSTFA)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ECD_Needed [label="ECD Detector?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Fluorinated_Acyl [label="Fluorinated Acylating Reagents\n(PFPA, HFBA, TFAA)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Standard_Reagents [label="Standard Acylating or\nSilylating Reagents", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Analyte -> HighPolarity; HighPolarity -> Derivatize [label="Yes"]; HighPolarity -> DirectAnalysis [label="No"]; Derivatize -> ReagentChoice; ReagentChoice -> Acylation [label="Amine/Hydroxyl Groups"]; ReagentChoice -> Silylation [label="Amine/Hydroxyl/Carboxyl"]; Acylation -> ECD_Needed; Silylation -> ECD_Needed; ECD_Needed -> Fluorinated_Acyl [label="Yes"]; ECD_Needed -> Standard_Reagents [label="No"]; }

Caption: Decision workflow for choosing a derivatization strategy.

Comparison of Common Derivatization Reagents:

Reagent Type	Reagent Examples	Target Functional Groups	Advantages	Disadvantages
Acylation	Trifluoroacetic anhydride (TFAA), Pentafluoropropionic anhydride (PFPA), Heptafluorobutyric anhydride (HFBA)	Primary and secondary amines, hydroxyls	Stable derivatives, excellent for electron capture detection (ECD), reduces peak tailing.[2][6]	Reagents and byproducts can be harsh on the column.
Silylation	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	Active hydrogen-containing groups (-OH, -NH, -SH, -COOH)	Highly volatile derivatives, clean reactions, versatile.[2][5]	Derivatives can be moisture-sensitive.[5]

Protocol 2: Acylation with Pentafluorobenzoyl Chloride (PFBCI)

This protocol is particularly effective for piperidinones with a secondary amine that requires derivatization for robust quantification.[3][4]

Step-by-Step Methodology:

• Evaporation: The dried extract from the LLE step is evaporated to dryness.

• Reconstitution: Reconstitute the residue in 100 µL of a suitable solvent (e.g., ethyl acetate).

• Reagent Addition: Add 25 µL of pentafluorobenzoyl chloride.

• Reaction: Cap the vial and heat at 60-70°C for 30 minutes.

• Evaporation: Evaporate the solvent and excess reagent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the final residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS injection.

Causality Behind Choices:

• Pentafluorobenzoyl Chloride: This reagent introduces a pentafluorobenzoyl group, which significantly increases the molecular weight and provides characteristic mass spectral fragments. The fluorine atoms also make the derivative highly responsive to an Electron Capture Detector (ECD) if used.

Optimizing GC-MS Parameters: A Comparative Approach

The heart of the analysis lies in the GC-MS system. The choice of column, temperature program, and mass spectrometer settings will dictate the success of the separation and detection.

GC Column Selection

The choice of the capillary column is critical for achieving the desired separation. For volatile piperidinone derivatives, a mid-polarity column is often the best starting point.

Column Parameter	Recommendation	Rationale
Stationary Phase	5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, HP-5ms)	This mid-polarity phase provides good selectivity for a wide range of compounds, balancing retention of non-polar and polar analytes.[7]
Internal Diameter (ID)	0.25 mm	Offers a good compromise between separation efficiency and sample loading capacity.[7]
Film Thickness	0.25 µm	Standard thickness suitable for most applications involving volatile to semi-volatile compounds.[7]
Length	30 m	Provides sufficient resolving power for complex mixtures without excessively long run times.[7]

dot graph GCMS_Workflow { rankdir="TB"; node [shape=box, style="filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

subgraph "Sample Preparation" { node [fillcolor="#F1F3F4", fontcolor="#202124"]; Sample [label="Sample"]; LLE [label="Liquid-Liquid Extraction"]; Derivatization [label="Derivatization (Optional)"]; Sample -> LLE -> Derivatization; }

subgraph "GC-MS Analysis" { node [fillcolor="#E8F0FE", fontcolor="#202124"]; Injection [label="GC Injection"]; Separation [label="Capillary Column Separation\n(e.g., DB-5ms)"]; Ionization [label="Electron Ionization (EI)"]; Detection [label="Mass Spectrometer\n(Scan or SIM)"]; Injection -> Separation -> Ionization -> Detection; }

subgraph "Data Processing" { node [fillcolor="#E6F4EA", fontcolor="#202124"]; Chromatogram [label="Total Ion Chromatogram (TIC)"]; Integration [label="Peak Integration"]; Quantification [label="Quantification\n(Calibration Curve)"]; Chromatogram -> Integration -> Quantification; }

Derivatization -> Injection; Detection -> Chromatogram; }

Caption: General workflow for GC-MS analysis of piperidinone derivatives.

Optimizing GC Conditions

The following table provides a starting point for GC method development, based on validated methods for related compounds.[7]

Parameter	Recommended Setting	Justification
Inlet Temperature	250 - 280 °C	High enough to ensure rapid volatilization of the analytes without causing thermal degradation.[8]
Injection Mode	Split/Splitless	Splitless mode is preferred for trace analysis to maximize sensitivity. Split mode is used for higher concentration samples to avoid column overloading.
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.0 - 1.2 mL/min	Optimal flow rate for a 0.25 mm ID column.[7]
Oven Program	Initial: 100-120°C (hold 1 min) Ramp: 10-20°C/min to 300°C Final Hold: 2-5 min	The initial temperature should be low enough to trap volatile compounds at the head of the column. The ramp rate is optimized to achieve separation of target analytes. A final hold ensures elution of all compounds.

Mass Spectrometer Settings

Electron Ionization (EI) is the standard for GC-MS analysis of volatile organic compounds.

Parameter	Recommended Setting	Justification
Ionization Mode	Electron Ionization (EI)	Provides reproducible fragmentation patterns for library matching and structural elucidation.
Electron Energy	70 eV	Standard energy that produces extensive, reproducible fragmentation.[7]
Acquisition Mode	Full Scan / SIM	Full Scan: Acquires data over a wide m/z range, useful for identifying unknown compounds and method development. Selected Ion Monitoring (SIM): Monitors only specific ions characteristic of the target analyte, significantly increasing sensitivity and selectivity for quantitative analysis.
Transfer Line Temp	280 °C	Prevents condensation of analytes between the GC and MS.[7]
Ion Source Temp	230 °C	Standard temperature for EI sources.[8]

Mass Spectral Fragmentation of Piperidinones:

Under EI, piperidinone derivatives typically undergo α-cleavage adjacent to the nitrogen atom and the carbonyl group. The fragmentation pattern is highly dependent on the substituents on the piperidinone ring. For N-methyl-4-piperidone, characteristic fragments would arise from the loss of groups adjacent to the nitrogen and the ketone.

Method Validation and Performance Comparison

A robust analytical method must be validated to ensure it is fit for its intended purpose. The following table compares performance data from a validated GC-MS method for a piperidinyl-benzimidazol-2-one derivative, which serves as a benchmark for what can be achieved for related piperidinone structures.[3][4][9]

Table of Validated Method Performance:

Analyte	Method	Linearity Range	LOQ	Precision (%RSD)	Accuracy/Recovery
1-(4-piperidinyl)-1,3-dihydro-2H-benzimidazole-2-one	GC-NPD/MS (with PFBCI derivatization)	10 - 1000 ng/mL	10 ng/mL	Within-day: 2.8% Between-day: 3.4%	Satisfactory (not specified)
Piperazine Derivatives (BZP & TFMPP)	GC-MS	0 - 10 µg/mL	Plasma: 0.016 µg/mL Urine: 0.008 µg/mL	Not specified	Plasma: 79-96% Urine: 90-108%

This data demonstrates that with appropriate sample preparation (including derivatization) and optimized GC-MS conditions, high sensitivity (low ng/mL LOQ), excellent precision, and good linearity can be achieved for piperidinone-related structures.

Conclusion

The successful GC-MS analysis of volatile piperidinone derivatives is a multi-faceted process that hinges on a thorough understanding of the analyte's chemistry and a systematic approach to method development. By carefully selecting extraction procedures, strategically employing derivatization when necessary, and optimizing GC and MS parameters, researchers can develop and validate robust, reliable, and sensitive methods. This guide serves as a foundational resource, providing both the theoretical rationale and practical protocols to navigate the complexities of analyzing this important class of compounds, ultimately ensuring the integrity and quality of your analytical data.

References

• Scholars.Direct. (n.d.). Characteristic GC-MS fragments for relevant piperidine alkaloids and anthraquinones. Retrieved from [Link]

• ResearchGate. (n.d.). Characteristic GC-MS fragments for relevant piperidine alkaloids and anthraquinones. Retrieved from [Link]

• PubMed. (1995). Quantitative gas chromatographic analysis of [1-(4-piperidinyl)-1,3-dihydro-2H-benzimidazole-2-one], the basic metabolite of bezitramide (Burgodin), in human urine. Journal of Analytical Toxicology. Retrieved from [Link]

• ResearchGate. (1995). Quantitative Gas Chromatographic Analysis of [1-(4-Piperidinyl)-1,3-dihydro-2H-benzimidazole-2-one], the Basic Metabolite of Bezitramide (Burgodin(R)), in Human Urine. Journal of Analytical Toxicology. Retrieved from [Link]

• Cellular, Molecular and Biomedical Reports. (2022). GC-MS analysis of the active compound in ethanol extracts of white pepper (Piper nigrum l.) and pharmacological effects. Retrieved from [Link]

• MDPI. (2021). Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. Retrieved from [Link]

• Journal of Population Therapeutics and Clinical Pharmacology. (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. Retrieved from [Link]

• Chrom Tech, Inc. (2025). Why Use GC Derivatization Reagents. Retrieved from [Link]

• Policija.si. (n.d.). ANALYTICAL REPORT - 4-Anilino-1-Boc-piperidine (C16H24N2O2). Retrieved from [Link]

• Der Pharma Chemica. (2016). GC-MS analysis and antimicrobial activity of Piper longum Linn. fixed oil. Retrieved from [Link]

• MDPI. (2022). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. Retrieved from [Link]

• MDPI. (n.d.). A Novel and Validated GC-MS/MS Method for the Detection of Four Opioids and Seven Fentanoids in Oral Fluid for Forensic Applications. Retrieved from [Link]

• Hindawi. (2017). Comparison of Four Derivatizing Reagents for 6-Acetylmorphine GC-MS Analysis. Retrieved from [Link]

• tsijournals.com. (2011). GC determination of substituted piperazines in pharmaceutical drug substances. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry. Analytical Methods. Retrieved from [Link]

• PubMed. (2016). Guilty by Dissociation-Development of Gas Chromatography-Mass Spectrometry (GC-MS) and Other Rapid Screening Methods for the Analysis of 13 Diphenidine-Derived New Psychoactive Substances (NPSs). Analytical and Bioanalytical Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). Method for measuring content of piperidine impurity in glatiramer acetate sample.

• PubMed. (2002). Gas chromatography/mass spectrometric study of non-commercial C-4-substituted 1,4-dihydropyridines and their oxidized derivatives. Journal of Mass Spectrometry. Retrieved from [Link]

• Scholars.Direct. (2020). Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination as 'Legal X'. Retrieved from [Link]

• Wikipedia. (n.d.). 1-Methyl-4-piperidone. Retrieved from [Link]

• PubMed. (2000). Solution composition and thermal denaturation for the production of single-stranded PCR amplicons: piperidine-induced destabilization of the DNA duplex? Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• SIELC Technologies. (2018). 1-Methyl-4-piperidone. Retrieved from [Link]

• MDPI. (2023). Development of a Dispersive Liquid–Liquid Microextraction Method for Quantification of Volatile Compounds in Wines Using Gas Chromatography–Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (2014). Development of a targeted GC/MS screening method and validation of an HPLC/DAD quantification method for piperazines–amphetamines mixtures in seized material. Egyptian Journal of Forensic Sciences. Retrieved from [Link]

• The University of Texas at Austin. (n.d.). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. Retrieved from [Link]

• Office of Justice Programs. (2015). Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones. Journal of Chromatographic Science. Retrieved from [Link]

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• CDC Stacks. (n.d.). Piperidine: vibrational assignment, conformational analysis, and chemical thermodynamic propertiest. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of (2R,6R)-2,6-dimethylpiperidin-4-one: A Guide for Laboratory Professionals

For researchers at the forefront of drug development and scientific innovation, the integrity of your work extends beyond the benchtop; it encompasses a commitment to safety and environmental stewardship. The proper disposal of chemical reagents, such as (2R,6R)-2,6-dimethylpiperidin-4-one, is a critical component of this responsibility. This guide provides a detailed, step-by-step framework for the safe handling and disposal of this compound, ensuring the protection of personnel and compliance with regulatory standards.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough understanding of the potential hazards is essential. Based on the available data, (2R,6R)-2,6-dimethylpiperidin-4-one should be treated as a hazardous substance with the following potential risks:

• Corrosivity: Causes severe skin burns and eye damage[1].

• Flammability: Assumed to be a flammable liquid, similar to its parent compounds[2][3][4].

• Respiratory Irritation: May cause irritation to the respiratory tract[2][3][5].

• Toxicity: Potential for harm if swallowed or absorbed through the skin[5].

Personal Protective Equipment (PPE) is non-negotiable. All personnel involved in the handling and disposal of this compound must be equipped with:

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes[5].

• Hand Protection: Wear protective gloves, such as nitrile or butyl rubber. Always inspect gloves for integrity before use[5].

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For larger quantities or in the event of a spill, flame-retardant and antistatic protective clothing is recommended.

• Respiratory Protection: All handling of (2R,6R)-2,6-dimethylpiperidin-4-one should be conducted in a certified chemical fume hood to avoid inhalation of vapors[6].

Hazard Classification	Required Personal Protective Equipment (PPE)
Skin Corrosion/Irritation	Chemical-resistant gloves, Lab coat/apron
Serious Eye Damage/Irritation	Chemical safety goggles, Face shield
Flammable Liquid	Flame-retardant clothing (as needed)
Respiratory Irritation	Use within a certified chemical fume hood

II. Step-by-Step Disposal Protocol

The disposal of (2R,6R)-2,6-dimethylpiperidin-4-one must be carried out in accordance with federal, state, and local environmental regulations[7]. The following protocol provides a general framework for its safe disposal as hazardous waste.

1. Waste Collection:

• Dedicated Waste Container: Collect all waste containing (2R,6R)-2,6-dimethylpiperidin-4-one in a designated, chemically compatible, and properly sealed waste container. Do not mix with other waste streams to prevent unknown chemical reactions[8].

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "(2R,6R)-2,6-dimethylpiperidin-4-one". Associated hazard pictograms for corrosive and flammable materials must also be present[9].

2. Storage Pending Disposal:

• Designated Area: Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste. This area should be away from incompatible materials such as strong oxidizing agents and acids[10].

• Ignition Sources: The storage area must be free of heat, sparks, open flames, and other potential ignition sources.

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to mitigate spills or leaks.

3. Arranging for Professional Disposal:

• Certified Waste Vendor: Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to schedule a pickup[8].

• Documentation: Maintain meticulous records of the waste generated, including the quantity and date of accumulation[8].

Visualizing the Disposal Workflow

To ensure clarity and procedural adherence, the following diagram outlines the critical steps for the proper disposal of (2R,6R)-2,6-dimethylpiperidin-4-one.

Caption: Disposal workflow for (2R,6R)-2,6-dimethylpiperidin-4-one.

III. Emergency Procedures: Spills and Exposure

In the event of a spill or accidental exposure, immediate and decisive action is crucial.

Spill Response:

• Small Spills: For minor spills within a chemical fume hood, use an inert absorbent material, such as sand or vermiculite, to contain the substance. Do not use combustible materials[8]. The contaminated absorbent should then be collected in a sealed container for disposal as hazardous waste.

• Large Spills: In the case of a large spill, evacuate the immediate area and alert your laboratory supervisor and EHS department at once. Prevent the spill from entering drains or waterways[6].

Exposure Protocol:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove all contaminated clothing. Seek immediate medical attention[4].

• Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[4].

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[4].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[4].

By adhering to these rigorous safety and disposal protocols, you contribute to a safer laboratory environment and ensure that your groundbreaking research is conducted responsibly and sustainably.

IV. References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethylpiperidin-4-one. National Center for Biotechnology Information. Retrieved from [Link]

• MetaScifox. (n.d.). Safety Data Sheet: 2-Piperidinone. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019, February 27). Safety Data Sheet: N-Boc-4-Piperidone. Retrieved from [Link]

• Angene Chemical. (2025, March 11). Safety Data Sheet: cis-2,6-Dimethylpiperidine. Retrieved from [Link]

• ChemBK. (2024, April 9). cis-2,6-Dimethylpiperidine. Retrieved from [Link]

• Capot Chemical. (2016, January 6). MSDS of 2,6-Dimethyl-hepta-2,5-dien-4-one. Retrieved from [Link]

• aapptec. (n.d.). Safety Data Sheet: 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid. Retrieved from [Link]

• Polystar Containment. (n.d.). Understanding OSHA Chemical Storage Requirements. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for (2R,6R)-2,6-dimethylpiperidin-4-one

The piperidine functional group and its derivatives are known to present several health and safety risks. These can range from severe skin and eye irritation to respiratory tract irritation and potential systemic effects if absorbed.[1][4] Therefore, a cautious and well-informed approach is paramount.

Hazard Assessment and Risk Mitigation

(2R,6R)-2,6-dimethylpiperidin-4-one is anticipated to share hazards with other piperidine derivatives, which are known to be corrosive and can cause severe skin burns and eye damage.[3][5][6] Inhalation may lead to respiratory irritation, and ingestion can be harmful.[4][7][8] Long-term exposure to related compounds has been associated with potential effects on the liver and kidneys.[1][9]

Core Principles of Safe Handling:

• Minimize Exposure: The primary goal is to prevent all contact with the chemical. This includes inhalation of vapors or dust, skin contact, and eye contact.[4]

• Engineering Controls: Whenever possible, work with this compound in a well-ventilated area, such as a certified chemical fume hood.[1][10]

• Personal Protective Equipment (PPE): Appropriate PPE is mandatory to provide a barrier between the researcher and the chemical.

• Hygiene Practices: Adhere to strict hygiene protocols, including washing hands thoroughly after handling and before leaving the laboratory.[1][11] Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1][7]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is critical and should be based on the specific tasks being performed. The following table summarizes the recommended PPE for handling (2R,6R)-2,6-dimethylpiperidin-4-one.

Body Part	Personal Protective Equipment	Rationale and Specifications
Eyes/Face	Chemical safety goggles with side shields and a face shield	Provides protection against splashes and airborne particles. A face shield offers an additional layer of protection for the entire face.[1][12]
Hands	Solvent-resistant gloves (e.g., butyl rubber, nitrile rubber)	Protects against skin contact and absorption. It is crucial to select gloves tested against similar chemical classes and to check for any signs of degradation before use.[4][11]
Body	Protective workwear, such as a lab coat or chemical-resistant apron	Prevents contamination of personal clothing and skin.[1][12]
Respiratory	NIOSH-approved respirator with an appropriate cartridge	Required when working outside of a fume hood, during large-scale operations, or in situations with a potential for significant aerosol or vapor generation.[1][12]

Decision-Making Flowchart for PPE Selection

The following diagram illustrates the logical steps for selecting the appropriate level of PPE.

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